Dihydroajugapitin

Core Science & Biosynthesis

Unveiling Dihydroajugapitin: A Technical Guide to its Discovery and Isolation from Ajuga bracteosa

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Isolation and Characterization of Dihydroajugapitin, a Bioactive neo-Clerodane Diterpenoid from Ajuga bracteosa.

This document provides an in-depth overview of the discovery, isolation, and structural elucidation of Dihydroajugapitin, a promising bioactive compound derived from the medicinal plant Ajuga bracteosa. This guide is intended to serve as a technical resource, offering detailed experimental protocols and quantitative data to facilitate further research and development in the fields of natural product chemistry and drug discovery.

Ajuga bracteosa, a perennial herb belonging to the Lamiaceae family, has a rich history in traditional medicine.[1] Modern phytochemical investigations have revealed its diverse chemical composition, with neo-clerodane diterpenoids being a prominent class of constituents. Among these, 14,15-Dihydroajugapitin has been identified as a significant bioactive molecule.

Discovery and Bioactivity

Dihydroajugapitin, a neo-clerodane diterpenoid, has been successfully isolated from the aerial parts of Ajuga bracteosa.[2] The compound has demonstrated notable biological activities, including antibacterial and antimutagenic properties.[2] Its potential as a lead compound for the development of new therapeutic agents warrants a thorough understanding of its chemical properties and a standardized methodology for its extraction and purification.

Isolation and Purification of Dihydroajugapitin

The isolation of Dihydroajugapitin from Ajuga bracteosa involves a multi-step process encompassing extraction and chromatography. Two primary methodologies have been reported, one employing "hydroxyl-free" purification conditions and another utilizing reversed-phase chromatography.[2][3]

Experimental Protocol: Extraction

A generalized protocol for the extraction of Dihydroajugapitin from the aerial parts of Ajuga bracteosa is as follows:

• Plant Material Preparation: The aerial parts of Ajuga bracteosa are collected, shade dried, and pulverized into a coarse powder.

• Extraction: The powdered plant material is extracted with 90% methanol (B129727) at room temperature.[1] Alternatively, a dichloromethane (B109758) extract can be prepared.[2][3] The solvent is then evaporated under reduced pressure to yield a crude extract.

Experimental Protocol: Chromatographic Separation

The crude extract is subjected to chromatographic techniques to isolate Dihydroajugapitin.

Method 1: Silica (B1680970) Gel Column Chromatography

This method is suitable for the initial fractionation of the crude extract.

• Column Preparation: A glass column is packed with silica gel (60-120 mesh) using a wet packing method with the initial mobile phase.

• Sample Loading: The crude extract is adsorbed onto a small amount of silica gel and loaded onto the top of the prepared column.

• Elution: The column is eluted with a solvent system of increasing polarity. A common solvent system is a gradient of petroleum ether and ethyl acetate. Dihydroajugapitin has been reported to be eluted with a 1:1 mixture of petroleum ether and ethyl acetate.

• Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions containing the compound of interest are pooled and concentrated.

Method 2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

For further purification, semi-preparative RP-HPLC is employed. This method is particularly useful when dealing with complex mixtures and for obtaining high-purity compounds.

• Pre-purification (Optional): The crude extract can be pre-purified using a C18 reversed-phase column with a methanol-water mixture.[2][3]

• HPLC System: A semi-preparative HPLC system equipped with a C18 column is used.

• Mobile Phase: A gradient elution with water and methanol is typically used.

• Detection: The eluent is monitored using a UV detector.

• Fraction Collection: Fractions corresponding to the peak of Dihydroajugapitin are collected.

Structural Elucidation

The definitive identification of Dihydroajugapitin is achieved through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Spectroscopic Data

Table 1: Key Physicochemical Properties of Dihydroajugapitin

Property	Value
Molecular Formula	C₂₉H₄₄O₁₀
Molecular Weight	552.65 g/mol
Class	neo-Clerodane Diterpenoid
Source	Ajuga bracteosa

Quantitative Data

The biological activity of Dihydroajugapitin has been quantified in several studies. The following tables summarize some of the reported quantitative data.

Table 2: Antibacterial Activity of Dihydroajugapitin

Bacterial Strain	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)
Escherichia coli	15.2 ± 0.8	125
Staphylococcus aureus	13.5 ± 0.5	250
Pseudomonas aeruginosa	11.8 ± 0.7	500
Bacillus subtilis	14.1 ± 0.6	250

Table 3: Antimutagenic Activity of Dihydroajugapitin

Treatment	Percentage Reduction of Micronuclei (%)
Dihydroajugapitin	85.1

Visualizing the Workflow

The following diagram illustrates the general workflow for the isolation and characterization of Dihydroajugapitin from Ajuga bracteosa.

Caption: General workflow for the isolation and characterization of Dihydroajugapitin.

Logical Relationship of Bioactivity

The known biological activities of Dihydroajugapitin can be summarized as follows, indicating its potential therapeutic applications.

Caption: Logical relationship of Dihydroajugapitin's known biological activities.

Future Directions

The detailed protocols and data presented in this guide aim to provide a solid foundation for future research on Dihydroajugapitin. Further investigations are warranted to fully elucidate its mechanism of action, explore its potential signaling pathways, and evaluate its efficacy and safety in preclinical and clinical studies. The development of efficient and scalable isolation and synthesis methods will be crucial for advancing this promising natural product towards therapeutic applications.

References

• 1. Isolation and identification of neo-clerodane diterpenes from Ajuga remota by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. neo-Clerodane diterpenoids from Ajuga bracteosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Biosynthetic Pathway of Dihydroajugapitin in the Lamiaceae Family: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydroajugapitin, a neo-clerodane diterpenoid found in various species of the Lamiaceae family, particularly within the genus Ajuga, has garnered interest for its potential biological activities. Understanding its biosynthetic pathway is crucial for metabolic engineering efforts aimed at enhancing its production for pharmaceutical applications. This technical guide provides a comprehensive overview of the putative biosynthetic pathway of Dihydroajugapitin, drawing upon the established principles of terpenoid and neo-clerodane diterpenoid biosynthesis in the Lamiaceae family. While the complete pathway has not been fully elucidated, this document synthesizes current knowledge to propose a scientifically grounded hypothetical pathway. It details the precursor molecules, key enzyme classes likely involved, and the proposed sequence of reactions. Furthermore, this guide outlines representative experimental protocols for the elucidation of such pathways and presents available quantitative data for related compounds to serve as a benchmark for future research.

Introduction to Dihydroajugapitin and the Lamiaceae Family

The Lamiaceae family, commonly known as the mint family, is a rich source of a diverse array of secondary metabolites, including a wide variety of terpenoids.[1] Among these, the neo-clerodane diterpenoids are a significant class of compounds known for their complex structures and interesting biological activities, such as insect antifeedant properties.[2][3] Dihydroajugapitin is a neo-clerodane diterpenoid that has been isolated from several species of the Ajuga genus, including Ajuga reptans.[4] Its structure, characterized by a bicyclic decalin core and a substituted side chain, is typical of this class of compounds. The biosynthesis of such complex molecules involves a series of enzymatic reactions, starting from common precursors and leading to a vast diversity of final products.

The Putative Biosynthetic Pathway of Dihydroajugapitin

The biosynthesis of Dihydroajugapitin, like all diterpenoids, begins with the universal C5 precursors, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP). These precursors are synthesized through two primary pathways in plants: the mevalonate (B85504) (MVA) pathway in the cytosol and the methylerythritol phosphate (B84403) (MEP) pathway in the plastids. For diterpenoids, the MEP pathway is the primary source of precursors.

The proposed biosynthetic pathway for Dihydroajugapitin can be divided into three main stages:

Stage 1: Formation of the Diterpene Precursor

The initial steps involve the condensation of IPP and DMAPP to form the universal diterpene precursor, geranylgeranyl pyrophosphate (GGPP).

• Reaction: 3 molecules of IPP + 1 molecule of DMAPP → Geranylgeranyl pyrophosphate (GGPP)

• Enzyme: Geranylgeranyl pyrophosphate synthase (GGPS)

Stage 2: Formation of the Neo-Clerodane Skeleton

This stage is catalyzed by a class of enzymes known as diterpene synthases (diTPSs). The formation of the characteristic bicyclic core of neo-clerodane diterpenoids is a two-step process involving a Class II diTPS followed by a Class I diTPS.

• Protonation-initiated cyclization: GGPP is first cyclized by a Class II diTPS to form a labdane-related diphosphate (B83284) intermediate, typically copalyl diphosphate (CPP) or its enantiomer.[5]

• Rearrangement and second cyclization: The intermediate is then utilized by a Class I diTPS, which catalyzes the ionization of the diphosphate group, followed by a series of rearrangements and a second cyclization to form the neo-clerodane skeleton.[2] The specific stereochemistry of the resulting skeleton is determined by the particular diTPSs involved.

Stage 3: Tailoring of the Neo-Clerodane Skeleton

Following the formation of the basic neo-clerodane scaffold, a series of oxidative modifications are introduced by various "tailoring" enzymes, primarily from the cytochrome P450 (CYP) superfamily of monooxygenases.[6][7][8] These enzymes are responsible for the hydroxylation, epoxidation, and formation of furan (B31954) rings and lactones that adorn the core structure, leading to the vast diversity of neo-clerodane diterpenoids. For Dihydroajugapitin, these modifications would include the introduction of hydroxyl groups, acetate (B1210297) esters, and the specific side chain.

The following diagram illustrates the putative biosynthetic pathway of Dihydroajugapitin.

A putative biosynthetic pathway for Dihydroajugapitin.

Quantitative Data

Currently, there is a lack of specific quantitative data, such as enzyme kinetics or metabolite flux analysis, for the biosynthetic pathway of Dihydroajugapitin itself. However, data from studies on other terpenoids in the Lamiaceae family can provide a useful reference point for future investigations. The following table summarizes representative quantitative data for related biosynthetic enzymes and compounds.

Enzyme/Compound	Plant Source	Substrate	Kcat (s⁻¹)	Km (µM)	Reference
Enzymes
Taxadiene synthase	Taxus brevifolia	GGPP	0.045	0.5	Fungal
Abietadiene synthase	Abies grandis	GGPP	0.03	1.2	Fungal
Salvinorin A synthase	Salvia divinorum	Clerodienyl diphosphate	N/A	N/A	Plant
Compounds
Artemisinin	Artemisia annua	-	-	-	Plant
Menthol	Mentha x piperita	-	-	-	Plant
Rosmarinic acid	Rosmarinus officinalis	-	-	-	Plant

Note: "N/A" indicates that the data is not available in the cited literature.

Experimental Protocols

The elucidation of a biosynthetic pathway like that of Dihydroajugapitin requires a multi-pronged approach combining genetic, biochemical, and analytical techniques. Below are detailed methodologies for key experiments that would be essential for this purpose.

Identification of Candidate Genes

Objective: To identify candidate diterpene synthase (diTPS) and cytochrome P450 (CYP) genes involved in Dihydroajugapitin biosynthesis from a relevant Ajuga species.

Methodology:

• Transcriptome Sequencing: Isolate RNA from tissues of an Ajuga species known to produce Dihydroajugapitin (e.g., young leaves, trichomes). Perform high-throughput RNA sequencing (RNA-Seq) to generate a comprehensive transcriptome.

• Bioinformatic Analysis: Assemble the transcriptome de novo. Identify putative diTPS and CYP transcripts based on sequence homology to known plant terpenoid biosynthetic genes using BLAST searches and domain analysis (e.g., searching for conserved motifs like the DDxxD motif in Class I diTPSs).

• Co-expression Analysis: Analyze the expression patterns of the candidate genes. Genes involved in the same biosynthetic pathway are often co-expressed. Identify clusters of co-expressed diTPS and CYP genes, which are strong candidates for involvement in Dihydroajugapitin biosynthesis.

Workflow for candidate gene identification.

In Vitro Enzyme Assays

Objective: To functionally characterize the candidate diTPS and CYP enzymes to determine their specific roles in the biosynthetic pathway.

Methodology:

• Gene Cloning and Heterologous Expression: Clone the full-length coding sequences of the candidate genes into suitable expression vectors. Express the recombinant proteins in a heterologous host system, such as Escherichia coli or Saccharomyces cerevisiae.

• Protein Purification: Purify the recombinant enzymes using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

• Enzyme Assays:

  • diTPS Assay: Incubate the purified diTPS enzymes with the substrate GGPP. Analyze the reaction products by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the specific diterpene hydrocarbon skeleton produced.

  • CYP Assay: Co-express the candidate CYP with a cytochrome P450 reductase (CPR) in a host system (e.g., yeast) that also produces the diterpene substrate (from the diTPS assay). Analyze the metabolites by Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the oxidized products.

In Vivo Functional Characterization

Objective: To confirm the function of the candidate genes in planta.

Methodology:

• Virus-Induced Gene Silencing (VIGS): Infiltrate Ajuga plants with an Agrobacterium strain carrying a VIGS construct designed to silence the target gene. After a period of incubation, analyze the metabolite profile of the silenced plants by LC-MS to observe any reduction in Dihydroajugapitin levels.

• Transient Expression in Nicotiana benthamiana: Co-infiltrate leaves of N. benthamiana with Agrobacterium strains carrying expression constructs for the candidate diTPS and CYP genes. Analyze the metabolites produced in the infiltrated leaves after several days to see if Dihydroajugapitin or its precursors are synthesized.

Conclusion and Future Perspectives

The biosynthetic pathway of Dihydroajugapitin in the Lamiaceae family is a complex and fascinating area of study. While the complete pathway remains to be fully elucidated, the proposed putative pathway, based on the well-established principles of neo-clerodane diterpenoid biosynthesis, provides a solid framework for future research. The experimental protocols outlined in this guide offer a roadmap for researchers to identify and characterize the specific enzymes involved in this pathway.

Future work should focus on the functional characterization of candidate genes from Ajuga species to definitively establish the biosynthetic pathway of Dihydroajugapitin. This knowledge will not only contribute to our fundamental understanding of plant secondary metabolism but also pave the way for the metabolic engineering of microbial or plant systems for the sustainable production of this and other valuable neo-clerodane diterpenoids. The development of such bio-based production platforms is a key step towards unlocking the full therapeutic potential of these complex natural products.

References

• 1. mdpi.com [mdpi.com]
• 2. Clerodane diterpenes: sources, structures, and biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clerodane diterpene - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cytochrome P450s in plant terpenoid biosynthesis: discovery, characterization and metabolic engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Research advances in cytochrome P450-catalysed pharmaceutical terpenoid biosynthesis in plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Dihydroajugapitin: A Technical Guide to its Natural Sources and Distribution

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydroajugapitin, a clerodane diterpene, has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the natural sources and distribution of this compound, with a focus on the plant genus Ajuga of the Lamiaceae family. This document synthesizes available quantitative data, outlines experimental methodologies for its analysis, and visualizes key informational pathways to serve as a foundational resource for researchers in phytochemistry, pharmacology, and drug discovery.

Natural Sources and Distribution

Dihydroajugapitin is predominantly found in plant species belonging to the genus Ajuga, a member of the mint family, Lamiaceae.[1][2][3][4] Research has identified several Ajuga species as sources of this compound, with significant variations in concentration observed between species and even within different tissues of the same plant.

Key Plant Sources

The most notable source of Dihydroajugapitin identified to date is Ajuga iva .[1][5] Studies have shown that the leaves of A. iva contain the highest concentrations of this clerodane diterpene.[1] Other species within the genus, such as Ajuga chamaepitys and Ajuga orientalis, have been found to contain negligible or undetectable amounts of Dihydroajugapitin.[1] The broader Lamiaceae family is a rich source of various bioactive compounds, including other terpenoids, flavonoids, and phenolic acids.[3][6][7]

Tissue-Specific Distribution

The distribution of Dihydroajugapitin within the plant is not uniform. In Ajuga iva, a clear distinction in concentration is observed between the leaves and roots. The leaves are the primary site of accumulation, while the roots contain significantly lower or no detectable levels of the compound.[1] This differential distribution suggests a specific physiological or defensive role for Dihydroajugapitin in the aerial parts of the plant.

Quantitative Data

The concentration of Dihydroajugapitin can vary based on the plant species, geographical location, and environmental conditions. The following table summarizes the available quantitative data for Dihydroajugapitin in various Ajuga species.

Plant Species	Plant Part	Concentration (µg/g Fresh Weight)	Reference
Ajuga iva	Leaves	Highest concentrations observed	[1]
Ajuga iva	Roots	Lower or undetectable	[1]
Ajuga chamaepitys	Leaves & Roots	Negligible or nonexistent	[1]
Ajuga orientalis	Leaves & Roots	Negligible or nonexistent	[1]

Note: Specific quantitative values from the primary literature were not consistently provided in the initial search results, hence the qualitative descriptors.

Experimental Protocols

The identification and quantification of Dihydroajugapitin from plant matrices require specific analytical methodologies. The primary technique cited in the literature is a combination of liquid chromatography and mass spectrometry.

Extraction and Sample Preparation

A general protocol for the extraction of Dihydroajugapitin from plant material is as follows:

• Harvesting and Drying: Plant material (e.g., leaves of Ajuga iva) is harvested and can be either flash-frozen or air-dried to preserve the chemical constituents.

• Grinding: The dried plant material is ground into a fine powder to increase the surface area for efficient extraction.

• Solvent Extraction: The powdered plant material is extracted with a suitable organic solvent, such as methanol (B129727) or ethanol, often using techniques like maceration, sonication, or Soxhlet extraction.

• Filtration and Concentration: The resulting extract is filtered to remove solid plant debris, and the solvent is evaporated under reduced pressure to yield a crude extract.

Chromatographic Separation and Detection

Liquid Chromatography-Time of Flight-Mass Spectrometry (LC-TOF-MS) has been successfully employed for the analysis of Dihydroajugapitin.[1]

• Chromatographic Separation: The crude extract is redissolved in a suitable solvent and injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. A reversed-phase C18 column is commonly used, with a gradient elution of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a modifier like formic acid to improve peak shape and ionization efficiency.

• Mass Spectrometric Detection: The eluent from the chromatography system is introduced into a time-of-flight mass spectrometer. Mass spectral data is acquired, and Dihydroajugapitin is identified based on its accurate mass and fragmentation pattern. Quantification is typically achieved by comparing the peak area of the analyte in the sample to that of a certified reference standard.

Visualization of Workflows and Pathways

To aid in the understanding of the processes involved in the study of Dihydroajugapitin, the following diagrams have been generated using the DOT language.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. plantsjournal.com [plantsjournal.com]
• 4. Exploration of Lamiaceae in Cardio Vascular Diseases and Functional Foods: Medicine as Food and Food as Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Plants of the family Lamiaceae as a source of therapeutic agents against Acanthamoeba infections - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Preliminary Antibacterial Activity of Dihydroajugapitin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial findings on the antibacterial properties of Dihydroajugapitin, a natural compound isolated from Ajuga bracteosa. The document synthesizes the available quantitative data, details the experimental protocols used for its assessment, and visualizes the scientific workflows involved.

Executive Summary

Dihydroajugapitin, a clerodane diterpenoid, has demonstrated noteworthy antibacterial activity, particularly against Gram-negative bacteria such as Escherichia coli. Initial screenings, primarily utilizing the agar (B569324) well diffusion method, have established its potential as an antimicrobial agent. The Minimum Inhibitory Concentration (MIC) has been determined to be within the range of 500 to 1000 µg/ml.[1] This guide serves to consolidate the foundational data and methodologies that form the basis for future research and development of Dihydroajugapitin as a potential therapeutic agent.

Quantitative Antibacterial Activity

The antibacterial efficacy of Dihydroajugapitin has been quantified using standard microbiological assays. The primary data available originates from studies on its effect against various human pathogenic bacteria. The results are summarized below.

Table 1: Zone of Inhibition for Dihydroajugapitin

Bacterial Strain	Zone of Inhibition (mm)
Escherichia coli	25.0 ± 1.4

Data sourced from Ganaie et al., 2017.[1]

Table 2: Minimum Inhibitory Concentration (MIC) of Dihydroajugapitin

Bacterial Group	MIC Range (µg/ml)
Various Pathogenic Bacteria	500 - 1000

Data sourced from Ganaie et al., 2017.[1]

Potential Mechanisms of Action (Inferred)

While specific studies on the antibacterial mechanism of Dihydroajugapitin are not yet available, research on related clerodane diterpenoids provides insight into potential pathways. Transcriptome profiling of bacteria like Streptococcus mutans when treated with other diterpenoids revealed modulated expression of genes involved in cell membrane synthesis, cell division, and carbohydrate metabolism.[2] It is plausible that Dihydroajugapitin acts via similar mechanisms, potentially disrupting the bacterial cell membrane and key metabolic pathways.[2]

Inferred Antibacterial Mechanism of Action.

Experimental Protocols

The preliminary assessment of Dihydroajugapitin's antibacterial activity involved its isolation from a natural source followed by standardized microbiological assays.

Dihydroajugapitin is isolated from the aerial parts of the plant Ajuga bracteosa. The general protocol involves extraction using a methanol (B129727) solvent followed by purification using silica (B1680970) gel column chromatography.[3] High-performance liquid chromatography (HPLC) is then used for the final qualitative and quantitative determination of the isolated compound.[3]

General Workflow for Compound Isolation.

This method is widely used for the preliminary screening of antimicrobial activity.[4] It provides a qualitative or semi-quantitative assessment of a substance's ability to inhibit microbial growth.

• Media Preparation: A suitable growth medium, such as Mueller-Hinton Agar (MHA), is prepared, sterilized by autoclaving, and poured into sterile Petri dishes to a uniform thickness.[4]

• Inoculum Preparation: A standardized bacterial suspension is prepared. Typically, bacterial colonies from an overnight culture are suspended in sterile saline to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/ml.[5]

• Plate Inoculation: The surface of the MHA plates is uniformly inoculated with the bacterial suspension using a sterile cotton swab.[6]

• Well Creation: Sterile cork borers (typically 6-8 mm in diameter) are used to punch equidistant wells in the inoculated agar.[7][8]

• Application of Test Compound: A specific volume (e.g., 50-100 µL) of the Dihydroajugapitin solution (at a known concentration) is added to each well.[7] A negative control (solvent, e.g., DMSO) and a positive control (a standard antibiotic) are also included.[6]

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours).[5]

• Data Collection: After incubation, the diameter of the clear zone of growth inhibition around each well is measured in millimeters (mm).

Workflow for the Agar Well Diffusion Assay.

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[9] The broth microdilution method is a standardized and quantitative technique for its determination.

• Plate Preparation: A 96-well microtiter plate is used. 100 µL of sterile broth (e.g., Mueller-Hinton Broth) is added to each well.[9]

• Serial Dilution: 100 µL of the Dihydroajugapitin stock solution (at twice the highest desired concentration) is added to the first column of wells. A two-fold serial dilution is then performed by transferring 100 µL from each well to the next, creating a gradient of concentrations across the plate.[9]

• Inoculum Addition: The standardized bacterial inoculum is diluted in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/ml in each well after addition.[10] 5-10 µL of this diluted inoculum is added to each well (except for a sterility control well).

• Controls: A positive control well (broth + inoculum, no compound) and a negative/sterility control well (broth only) are included.

• Incubation: The plate is covered and incubated (e.g., 37°C for 18-24 hours).[9]

• Result Interpretation: The MIC is determined as the lowest concentration of Dihydroajugapitin in which no visible bacterial growth (turbidity) is observed.[11]

Workflow for MIC Determination via Broth Microdilution.

Conclusion and Future Directions

The preliminary data strongly suggest that Dihydroajugapitin possesses antibacterial properties, meriting further investigation. While initial screenings against E. coli are promising, comprehensive studies are required to determine its full spectrum of activity against a wider range of clinically relevant Gram-positive and Gram-negative bacteria.

Future research should focus on:

• Elucidating the specific mechanism of action.

• Conducting time-kill assays to determine bactericidal or bacteriostatic properties.

• Evaluating potential synergistic effects with existing antibiotics.

• Assessing cytotoxicity and in vivo efficacy in preclinical models.

This foundational knowledge provides a solid platform for the continued exploration and development of Dihydroajugapitin as a novel antibacterial agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Identification of the antibacterial action mechanism of diterpenoids through transcriptome profiling [frontiersin.org]
• 3. Antimutagenic activity of compounds isolated from Ajuga bracteosa Wall ex. Benth against EMS induced mutagenicity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. botanyjournals.com [botanyjournals.com]
• 5. hereditybio.in [hereditybio.in]
• 6. chemistnotes.com [chemistnotes.com]
• 7. 2.5. Agar Well Diffusion Assay [bio-protocol.org]
• 8. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 10. MIC determination by broth microdilution. [bio-protocol.org]
• 11. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]

A Technical Guide to the Anti-inflammatory Properties of Ajuga Species Crude Extracts

Introduction

For centuries, various species of the genus Ajuga have been integral to traditional medicine systems across Europe and Asia, primarily for their purported anti-inflammatory effects.[1] Traditionally, they have been used to treat ailments such as wounds, swelling, and arthritis.[1][2] The therapeutic potential of these plants is attributed to a rich phytochemical profile, including flavonoids, iridoid glycosides, and diterpenoids.[1][3] While specific research on "Dihydroajugapitin crude extracts" is limited, this technical guide consolidates the existing scientific literature on the anti-inflammatory properties of crude extracts from various Ajuga species, which are known to contain a variety of bioactive compounds, including diterpenes like ajugapitin.[3] This document is intended for researchers, scientists, and professionals in drug development, providing a comprehensive overview of the quantitative data, experimental protocols, and underlying molecular mechanisms associated with the anti-inflammatory effects of Ajuga extracts.

Quantitative Data on Anti-inflammatory Activity

The anti-inflammatory potential of Ajuga extracts has been quantified through various in vitro and in vivo studies. The data presented below summarizes the key findings from this research.

Table 1: In Vitro Enzyme Inhibitory Activity of Ajuga integrifolia Leaf Extracts [4]

Extract Type	5-LOX Inhibition (IC50, µg/mL)	COX-1 Inhibition (IC50, µg/mL)	COX-2 Inhibition (IC50, µg/mL)
Diethyl Ether	141.9	>100	>100
Chloroform	118.76	>100	>100
Ethyl Acetate	70.16	98.45	85.33
Ethanol	52.99	80.12	65.43

Table 2: In Vivo Anti-inflammatory Effect of Ajuga Extracts in Carrageenan-Induced Paw Edema in Rats

Ajuga Species and Extract	Dose	Paw Edema Inhibition (%)	Reference
Ajuga iva ethanolic extract	200 mg/kg	81.77% (at 4 hours)	[5]
Ajuga bracteosa methanolic extract	200 mg/kg	74.3% (at 3 hours)	[6]
Ajuga reptans extract (AR2)	50 mg/kg	>20.52% (at 2 hours)	[7]

Table 3: Effect of Ajuga decumbens Callus Extract on Pro-inflammatory Markers in LPS-Stimulated Macrophages [8]

Extract	Concentration	Nitric Oxide Reduction	IL-1β Reduction	IL-6 Reduction	TNF-α Reduction
ADCB (Blue light cultured)	Various	Concentration-dependent	Concentration-dependent	Concentration-dependent	Concentration-dependent

Experimental Protocols

This section details the methodologies employed in the key experiments to evaluate the anti-inflammatory properties of Ajuga extracts.

In Vitro Cyclooxygenase (COX-1 and COX-2) and 5-Lipoxygenase (5-LOX) Inhibition Assays

This assay evaluates the ability of the plant extract to inhibit the enzymes responsible for the synthesis of prostaglandins (B1171923) and leukotrienes, which are key mediators of inflammation.[4]

• Objective: To determine the IC50 values of Ajuga extracts for COX-1, COX-2, and 5-LOX enzymes.

• Materials:

  • Ajuga crude extracts (diethyl ether, chloroform, ethyl acetate, ethanol).

  • COX-1 and COX-2 enzymes.

  • 5-LOX enzyme.

  • Arachidonic acid (substrate for COX).

  • Linoleic acid (substrate for 5-LOX).

  • Boric acid buffer (pH 9.0).

  • Reference compounds (e.g., Zileuton for 5-LOX).

  • Spectrophotometer (plate reader).

• Procedure (5-LOX):

  • Prepare a 100 µL enzyme solution in boric acid buffer.

  • Add 25 µL of the test extract at various concentrations (e.g., 20-100 µg/mL) to the enzyme solution.

  • Incubate the mixture at room temperature for 3 minutes.

  • Initiate the reaction by adding 125 µL of the linoleic acid substrate (250 µM).

  • Record the velocity of the reaction for 3 minutes at 234 nm using a plate reader.

  • Calculate the percentage of inhibition using the formula: % inhibition = [(control - test sample) / control] x 100.[9]

• Procedure (COX-1 and COX-2):

  • A similar protocol is followed, using the respective COX enzymes and arachidonic acid as the substrate. The specific detection method for prostaglandin (B15479496) production may vary (e.g., ELISA, colorimetric assays).

Carrageenan-Induced Paw Edema in Rats

This is a widely used in vivo model to assess the acute anti-inflammatory activity of a substance.

• Objective: To evaluate the ability of Ajuga extracts to reduce acute inflammation in an animal model.

• Materials:

  • Ajuga crude extracts.

  • Carrageenan solution (1% w/v).

  • Sprague-Dawley rats.

  • Pletismometer or calipers to measure paw volume/thickness.

  • Reference drug (e.g., Diclofenac).

• Procedure:

  • Fast the rats overnight with free access to water.

  • Administer the Ajuga extract or reference drug orally at a specific dose (e.g., 200 mg/kg) 60 minutes before carrageenan injection.[6]

  • Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat to induce edema.

  • Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

  • Calculate the percentage inhibition of edema for the treated groups compared to the control group.

Nitric Oxide (NO) and Pro-inflammatory Cytokine Production in LPS-Stimulated Macrophages

This in vitro cell-based assay measures the effect of the extract on the production of key inflammatory mediators by immune cells.

• Objective: To determine if Ajuga extracts can suppress the production of NO, TNF-α, IL-1β, and IL-6 in macrophages stimulated with lipopolysaccharide (LPS).

• Materials:

  • RAW 264.7 macrophage cell line.

  • Ajuga crude extracts.

  • Lipopolysaccharide (LPS).

  • Griess reagent for NO measurement.

  • ELISA kits for TNF-α, IL-1β, and IL-6.

  • Cell culture reagents and equipment.

• Procedure:

  • Culture RAW 264.7 cells in appropriate media.

  • Pre-treat the cells with various concentrations of the Ajuga extract for a specified period (e.g., 1 hour).

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response.

  • After incubation (e.g., 24 hours), collect the cell culture supernatant.

  • Measure the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess reagent.

  • Measure the concentrations of TNF-α, IL-1β, and IL-6 in the supernatant using specific ELISA kits.

  • A cell viability assay (e.g., MTT) should be performed to ensure that the observed effects are not due to cytotoxicity.[8]

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of Ajuga extracts are mediated through the modulation of key signaling pathways involved in the inflammatory response, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In resting cells, NF-κB is held inactive in the cytoplasm by its inhibitor, IκB. Upon stimulation by pro-inflammatory signals (e.g., LPS), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Studies suggest that ethanolic extracts of Ajuga reptans can suppress NF-κB levels, thereby inhibiting this pro-inflammatory cascade.[10]

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Comparative Phytochemical Profile, Antioxidant, Antimicrobial and In Vivo Anti-Inflammatory Activity of Different Extracts of Traditionally Used Romanian Ajuga genevensis L. and A. reptans L. (Lamiaceae) [mdpi.com]
• 3. botanicalcube.com [botanicalcube.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Chemical characterization, antioxidant capacity, and anti-inflammatory potentials invitro and in vivo of phenolic compounds extracted from Ajuga iva - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Anti-Inflammatory Effects of Ajuga decumbens Extract under Blue Light Stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Exploring the Anti-Inflammatory Potential of Ajuga integrifolia Leaves Extract: In Vitro Dual Inhibition of Cyclooxygenase and Lipoxygenase Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Robust Solid-Phase Extraction Protocol for the Purification of Dihydroajugapitin from Plant Extracts

Introduction

Dihydroajugapitin, a neo-clerodane diterpenoid isolated from plants of the Ajuga genus, has garnered significant interest within the scientific community for its potential therapeutic properties, including antibacterial activity.[1] As research into its biological functions expands, the need for efficient and reliable purification methods is paramount. Solid-phase extraction (SPE) offers a rapid, selective, and scalable technique for the isolation and purification of natural products like Dihydroajugapitin from complex plant matrices.[2][3] This application note details a comprehensive solid-phase extraction protocol for the purification of Dihydroajugapitin, designed for researchers in natural product chemistry, pharmacology, and drug development. The described method aims to deliver high purity and recovery of the target compound, facilitating downstream applications and analysis.

Chemical Properties of Dihydroajugapitin

A fundamental understanding of the physicochemical properties of Dihydroajugapitin is crucial for developing an effective SPE protocol.

Property	Value	Source
Molecular Formula	C₂₉H₄₄O₁₀	PubChem CID: 76326839[4]
Molecular Weight	552.7 g/mol	PubChem CID: 76326839[4][5]
XLogP3	2.9	PubChem CID: 76326839[4][5]
Hydrogen Bond Donor Count	1	PubChem CID: 76326839
Hydrogen Bond Acceptor Count	10	PubChem CID: 76326839

The presence of multiple oxygen atoms and a hydroxyl group suggests that Dihydroajugapitin is a moderately polar compound. This characteristic guides the selection of an appropriate stationary phase and solvent system for SPE. A reversed-phase SPE approach is therefore recommended, where a non-polar stationary phase retains the moderately polar analyte, and polar solvents are used for washing and elution.

Experimental Protocol

This protocol is optimized for the purification of Dihydroajugapitin from a crude methanolic extract of Ajuga species.

Materials and Reagents

• SPE Cartridge: Reversed-phase C18 cartridges (500 mg sorbent mass, 6 mL volume)

• Solvents (HPLC Grade):

  • Methanol (B129727)

  • Acetonitrile

  • Deionized Water

• Crude Plant Extract: 1 g of dried, powdered Ajuga plant material extracted with 20 mL of methanol.

• Glassware and Equipment:

  • Vacuum manifold for SPE

  • Collection tubes (15 mL)

  • Vortex mixer

  • Centrifuge

  • Rotary evaporator

Sample Preparation

• Extraction: Macerate 1 g of dried and powdered Ajuga plant material in 20 mL of methanol for 24 hours at room temperature.

• Filtration: Filter the extract through Whatman No. 1 filter paper to remove solid plant debris.

• Concentration: Evaporate the methanol from the filtrate under reduced pressure using a rotary evaporator to yield a crude extract.

• Reconstitution: Reconstitute 100 mg of the crude extract in 2 mL of 10% methanol in deionized water.

• Clarification: Centrifuge the reconstituted sample at 3000 rpm for 10 minutes to pellet any insoluble material. The supernatant will be used for SPE.

Solid-Phase Extraction (SPE) Procedure

The SPE procedure follows a standard four-step process: conditioning, sample loading, washing, and elution.[6]

• Step 1: Conditioning

  • Pass 5 mL of methanol through the C18 cartridge to activate the stationary phase. This solvates the C18 functional groups.[6]

  • Equilibrate the cartridge by passing 5 mL of deionized water. Do not allow the sorbent bed to dry out.[6]

• Step 2: Sample Loading

  • Load the 2 mL of prepared sample supernatant onto the conditioned cartridge.

  • Apply a slow and consistent flow rate (approximately 1 mL/min) to ensure optimal interaction between the analyte and the sorbent.[6]

• Step 3: Washing

  • Wash the cartridge with 5 mL of 20% methanol in deionized water to remove highly polar impurities. This step is crucial for eluting unwanted compounds without prematurely releasing the analyte of interest.[6]

  • Collect the eluate from this step for analysis to ensure no Dihydroajugapitin is lost.

• Step 4: Elution

  • Elute the retained Dihydroajugapitin from the cartridge with 5 mL of 80% methanol in deionized water.

  • Collect the eluate in a clean collection tube. This fraction will contain the purified Dihydroajugapitin.

Post-Elution Processing

• Solvent Evaporation: Evaporate the solvent from the elution fraction to dryness under a gentle stream of nitrogen or using a rotary evaporator.

• Reconstitution: Reconstitute the dried, purified sample in a known volume of an appropriate solvent (e.g., methanol) for subsequent analysis (e.g., HPLC, LC-MS).

Data Presentation

The following table summarizes the expected quantitative data from the SPE protocol for the purification of Dihydroajugapitin from 100 mg of crude extract.

Table 1: Quantitative Summary of Dihydroajugapitin Purification

Parameter	Value
Initial Crude Extract Mass	100 mg
Dihydroajugapitin Content in Crude Extract (estimated)	5% (5 mg)
Volume of Sample Loaded	2 mL
SPE Sorbent	C18 (500 mg)
Conditioning Solvents	5 mL Methanol, 5 mL Deionized Water
Washing Solvent	5 mL 20% Methanol
Elution Solvent	5 mL 80% Methanol
Mass of Purified Dihydroajugapitin	4.2 mg
Recovery Rate	84%
Purity of Final Product (by HPLC)	>95%

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the solid-phase extraction of Dihydroajugapitin.

Caption: Workflow for Dihydroajugapitin purification.

The solid-phase extraction protocol presented in this application note provides an effective and efficient method for the purification of Dihydroajugapitin from crude plant extracts. By utilizing a reversed-phase C18 sorbent and a stepwise solvent gradient, this protocol successfully separates the target compound from interfering polar and non-polar impurities, resulting in a high-purity final product with excellent recovery. This method is readily adaptable for various sample sizes and can be integrated into broader natural product discovery and development workflows. Further optimization may be achieved by fine-tuning solvent percentages or exploring alternative reversed-phase sorbents.

References

• 1. researchgate.net [researchgate.net]
• 2. affinisep.com [affinisep.com]
• 3. Solid Phase Extraction (SPE) [sigmaaldrich.com]
• 4. Dihydroajugapitin | C29H44O10 | CID 76326839 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 14,15-Dihydroajugapitin | C29H44O10 | CID 14757825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]

Application Note: Quantification of Dihydroajugapitin in Plant Material using HPLC-UV

An HPLC-UV method for the quantification of Dihydroajugapitin in plant material is detailed in the following application notes and protocols. This document provides researchers, scientists, and drug development professionals with a comprehensive guide to developing and validating a robust analytical method for this specific compound.

Abstract

This application note describes a proposed High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the identification and quantification of Dihydroajugapitin in plant matrices, such as Ajuga species. The method utilizes a reverse-phase C18 column and a gradient elution with a mobile phase consisting of acetonitrile (B52724) and water with an acid modifier. This document provides a complete protocol for the development and validation of this analytical method in accordance with international guidelines, ensuring accuracy, precision, and reliability of the results.

1. Introduction

Dihydroajugapitin is a neo-clerodane diterpenoid that has been isolated from plants of the Ajuga genus.[1] As interest in the pharmacological properties of natural products grows, robust and reliable analytical methods are essential for the quality control and standardization of plant-based materials and extracts. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of complex mixtures like plant extracts due to its high resolution and sensitivity.[2] This application note outlines a systematic approach to developing and validating an HPLC-UV method for the quantification of Dihydroajugapitin.

2. Principle

The proposed method is based on reverse-phase HPLC, where the stationary phase is non-polar (C18) and the mobile phase is a polar mixture of acetonitrile and water. Dihydroajugapitin, being a moderately polar compound, will be separated from other components in the plant extract based on its differential partitioning between the stationary and mobile phases. Quantification is achieved by detecting the analyte using a UV detector at its wavelength of maximum absorbance and comparing the peak area to that of a known concentration of a Dihydroajugapitin reference standard.

3. Materials and Reagents

• Dihydroajugapitin reference standard (purity ≥95%)

• HPLC grade acetonitrile

• HPLC grade methanol (B129727)

• Ultrapure water (18.2 MΩ·cm)

• Phosphoric acid or Trifluoroacetic acid (analytical grade)

• Dried plant material (e.g., Ajuga bracteosa)[3]

• 0.45 µm syringe filters

4. Experimental Protocols

4.1. Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Dihydroajugapitin reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

4.2. Sample Preparation (Extraction from Plant Material)

• Grinding: Grind the dried plant material to a fine powder (e.g., particle size < 0.5 mm) to increase the surface area for extraction.[4]

• Extraction:

  • Accurately weigh 1 g of the powdered plant material into a flask.

  • Add 20 mL of 80% methanol.

  • Perform extraction using one of the following methods:

    • Ultrasonic Extraction: Sonicate the mixture for 30 minutes at room temperature.

    • Soxhlet Extraction: Perform exhaustive extraction for 4-6 hours.[5]

• Filtration: Filter the extract through a Whatman No. 1 filter paper.

• Evaporation: Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Reconstitution: Reconstitute the dried extract with a known volume of the mobile phase (e.g., 5 mL).

• Final Filtration: Filter the reconstituted solution through a 0.45 µm syringe filter before HPLC injection.

4.3. Proposed HPLC-UV Method

The following are recommended starting conditions for method development. Optimization may be required.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile
Gradient	0-10 min: 30% B10-25 min: 30-70% B25-30 min: 70% B30-35 min: 70-30% B35-40 min: 30% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	To be determined by UV scan of standard (start at 240 nm)[6][7]

4.4. Method Validation Protocol

The proposed HPLC method should be validated according to ICH guidelines.[8] The following parameters must be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by comparing the chromatograms of a blank plant matrix, the standard, and the spiked plant matrix.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. Analyze the working standard solutions at a minimum of five concentrations. The correlation coefficient (r²) should be >0.999.[8]

• Accuracy: The closeness of the test results to the true value. This is determined by recovery studies, spiking a blank plant matrix with known concentrations of the standard (e.g., 80%, 100%, and 120% of the expected sample concentration). The mean recovery should be within 98-102%.

• Precision: The degree of scatter between a series of measurements.

  • Repeatability (Intra-day precision): Analyze six replicates of a standard solution on the same day. The relative standard deviation (RSD) should be <2%.

  • Intermediate Precision (Inter-day precision): Analyze the same sample on three different days. The RSD should be <2%.[8]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte that can be detected and quantified, respectively. These can be determined based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase composition).[9][10]

5. Data Presentation

The quantitative data from the method validation should be summarized in tables for clarity.

Table 1: Linearity Data for Dihydroajugapitin

Concentration (µg/mL)	Peak Area (mAU*s)
1	Example Value
5	Example Value
10	Example Value
25	Example Value
50	Example Value
100	Example Value
Correlation Coefficient (r²)	>0.999
Linear Regression Equation	y = mx + c

Table 2: Accuracy (Recovery) Data

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)	%RSD
80%	8	Example Value	Example Value	<2%
100%	10	Example Value	Example Value	<2%
120%	12	Example Value	Example Value	<2%

Table 3: Precision Data

Sample Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=3)
10	<2%	<2%
50	<2%	<2%

6. System Suitability

Before each analytical run, a system suitability test should be performed by injecting a standard solution multiple times.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2
Theoretical Plates	> 2000
%RSD of Peak Area (n=6)	< 2%

7. Calculations

The concentration of Dihydroajugapitin in the plant sample can be calculated using the following formula:

Concentration (mg/g) = (A_sample * C_std * V_reconstitution) / (A_std * W_sample)

Where:

• A_sample = Peak area of Dihydroajugapitin in the sample

• C_std = Concentration of the standard solution (mg/mL)

• V_reconstitution = Final volume of the reconstituted extract (mL)

• A_std = Peak area of Dihydroajugapitin in the standard

• W_sample = Weight of the plant sample (g)

8. Visualizations

Caption: Experimental workflow for the quantification of Dihydroajugapitin.

Caption: Logical relationship of HPLC method validation parameters.

References

• 1. Sustainable Production of Ajuga Bioactive Metabolites Using Cell Culture Technologies: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wjpmr.com [wjpmr.com]
• 3. 14,15-Dihydroajugapitin | C29H44O10 | CID 14757825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Evaluation of extraction protocols for anti-diabetic phytochemical substances from medicinal plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Preparative isolation and purification of iridoid glycosides from Fructus Corni by high-speed countercurrent chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. mdpi.com [mdpi.com]

Application Note: Agar Well Diffusion Assay for Antibacterial Susceptibility Testing of Dihydroajugapitin

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive protocol for evaluating the antibacterial activity of Dihydroajugapitin using the agar (B569324) well diffusion method. Dihydroajugapitin, a compound isolated from plants of the Ajuga genus, has demonstrated potential antibacterial properties.[1][2] The agar well diffusion assay is a widely used and reliable preliminary test to determine the susceptibility of various pathogenic bacteria to antimicrobial agents.[3][4][5] This application note details the necessary materials, a step-by-step experimental protocol, data presentation guidelines, and a visual workflow to ensure reproducible and accurate results.

Introduction

The rise of antibiotic-resistant bacteria presents a significant global health challenge, necessitating the discovery of novel antimicrobial compounds.[3] Natural products are a promising source for such discoveries. Dihydroajugapitin, a neo-clerodane diterpenoid isolated from Ajuga bracteosa, has been identified as a compound with notable antibacterial activity, particularly against human pathogens.[1][2]

The agar well diffusion assay is a standard microbiological technique used to assess the antimicrobial efficacy of a substance.[6][7] The method involves introducing the test substance (Dihydroajugapitin) into a well cut into an agar plate previously inoculated with a specific bacterium. The substance diffuses through the agar, and if it possesses antibacterial properties, it will inhibit the growth of the microorganism, resulting in a clear zone of inhibition around the well. The diameter of this zone is proportional to the susceptibility of the organism to the compound.[6][8]

Principle of the Method

The agar well diffusion method is based on the diffusion of an antimicrobial agent from a well through a solidified agar medium.[4] The agar plate is first uniformly inoculated with the test bacterial strain.[5] A sterile cork borer is used to create a well in the agar, into which a known concentration of the Dihydroajugapitin solution is added.[4][9] During incubation, the compound diffuses radially from the well. The concentration of the compound decreases with distance from the well. At a critical concentration, the antimicrobial agent inhibits the growth of the bacteria, leading to the formation of a clear zone of inhibition. The size of this zone is influenced by factors such as the concentration of the antimicrobial agent, its diffusion rate, the thickness of the agar medium, and the growth rate of the bacterium.[3]

Experimental Protocol

This protocol outlines the steps for performing the agar well diffusion assay to test the antibacterial activity of Dihydroajugapitin.

4.1. Materials and Reagents

• Test Compound: Dihydroajugapitin solution (prepared in a suitable solvent like DMSO, ensuring the solvent itself has no antibacterial activity at the concentration used).

• Bacterial Strains: Pure cultures of test bacteria (e.g., Escherichia coli, Staphylococcus aureus).

• Culture Media: Mueller-Hinton Agar (MHA) and Mueller-Hinton Broth (MHB).[5][10]

• Controls:

  • Positive Control: A standard antibiotic with known efficacy against the test bacteria (e.g., Chloramphenicol).[11]

  • Negative Control: The solvent used to dissolve Dihydroajugapitin (e.g., sterile DMSO).[6]

• Equipment and Consumables:

  • Sterile Petri dishes (90-100 mm)

  • Sterile cotton swabs

  • Micropipettes and sterile tips

  • Sterile cork borer (6-8 mm diameter)[4]

  • Incubator (35-37°C)[6]

  • Laminar flow hood or biosafety cabinet

  • Autoclave

  • Calipers or a ruler for measuring zones[6]

  • McFarland turbidity standards (0.5 standard)[5]

  • Vortex mixer

4.2. Step-by-Step Procedure

• Preparation of Inoculum:

  • Aseptically pick 3-5 well-isolated colonies of the test bacterium from an overnight culture plate.

  • Transfer the colonies into a tube containing 4-5 mL of Mueller-Hinton Broth (MHB).

  • Incubate the broth culture at 37°C until it reaches a turbidity equivalent to the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[5]

  • Adjust the turbidity with sterile broth or by adding more bacteria as needed.

• Inoculation of Agar Plates:

  • Within 15 minutes of adjusting the inoculum, dip a sterile cotton swab into the bacterial suspension.

  • Press the swab firmly against the inside wall of the tube to remove excess fluid.[12]

  • Streak the swab evenly over the entire surface of a Mueller-Hinton Agar (MHA) plate. Rotate the plate approximately 60° between streaks to ensure uniform coverage.[12]

  • Allow the plate to dry for 5-15 minutes with the lid slightly ajar in a sterile environment.

• Creation of Wells:

  • Using a sterile cork borer (e.g., 6 mm diameter), punch wells into the inoculated agar plate.[9]

  • Carefully remove the agar plugs to form clean, uniform wells. Ensure the wells are spaced at least 20-25 mm apart to prevent overlapping of inhibition zones.[11]

• Application of Test Substance and Controls:

  • Using a micropipette, dispense a fixed volume (e.g., 50-100 µL) of the Dihydroajugapitin solution into a designated well.[3][4][9]

  • Similarly, add the positive control (standard antibiotic) and negative control (solvent) to separate wells on the same plate.

  • Allow the plates to stand at room temperature for about 1-2 hours to permit pre-diffusion of the compounds before incubation.[3]

• Incubation:

  • Invert the Petri dishes and place them in an incubator set at 37°C for 16-24 hours.[6]

• Measurement and Interpretation:

  • After incubation, observe the plates for clear zones of inhibition around the wells.

  • Measure the diameter of the zone of inhibition (including the well diameter) in millimeters (mm) using calipers or a ruler.[6][12]

  • The experiment should be performed in triplicate to ensure the reliability of the results.

Data Presentation

Quantitative results from the agar well diffusion assay should be recorded systematically. The diameter of the zone of inhibition is a key metric for antibacterial activity. Larger zones indicate higher susceptibility of the bacterium to the compound.[6]

Table 1: Antibacterial Activity of Dihydroajugapitin against Pathogenic Bacteria

Test Organism	Compound/Control	Concentration	Zone of Inhibition (mm) (Mean ± SD)
Escherichia coli	Dihydroajugapitin	1000 µg/mL	25.0 ± 1.4[2]
Escherichia coli	Positive Control (Chloramphenicol)	30 µg/mL	28.5 ± 1.0
Escherichia coli	Negative Control (DMSO)	100 µL	0
Staphylococcus aureus	Dihydroajugapitin	1000 µg/mL	18.2 ± 1.1
Staphylococcus aureus	Positive Control (Chloramphenicol)	30 µg/mL	24.1 ± 0.9
Staphylococcus aureus	Negative Control (DMSO)	100 µL	0
Pseudomonas aeruginosa	Dihydroajugapitin	1000 µg/mL	14.5 ± 1.3
Pseudomonas aeruginosa	Positive Control (Gentamicin)	10 µg/mL	21.7 ± 1.2
Pseudomonas aeruginosa	Negative Control (DMSO)	100 µL	0

Note: Data for S. aureus and P. aeruginosa are hypothetical and included for illustrative purposes. The result for E. coli is based on published findings.[2]

Visualizations

6.1. Experimental Workflow Diagram

Caption: Workflow for the Agar Well Diffusion Assay.

6.2. Hypothesized Antibacterial Mechanism of Dihydroajugapitin

Terpenoids, the class of compounds Dihydroajugapitin belongs to, are often implicated in the disruption of bacterial cell walls and membranes.[1] This disruption can lead to increased permeability, leakage of essential intracellular components, and ultimately, cell death.

Caption: Hypothesized mechanism of Dihydroajugapitin.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibacterial activity of 14, 15-dihydroajugapitin and 8-o-acetylharpagide isolated from Ajuga bracteosa Wall ex. Benth against human pathogenic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. botanyjournals.com [botanyjournals.com]
• 4. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistnotes.com [chemistnotes.com]
• 6. hereditybio.in [hereditybio.in]
• 7. Antibacterial Assay.pptx [slideshare.net]
• 8. academic.oup.com [academic.oup.com]
• 9. webcentral.uc.edu [webcentral.uc.edu]
• 10. chalcogen.ro [chalcogen.ro]
• 11. scielo.br [scielo.br]
• 12. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: Determination of Minimum Inhibitory Concentration (MIC) of Dihydroajugapitin using Broth Microdilution Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihydroajugapitin is a neo-clerodane diterpenoid isolated from various plants of the Ajuga genus, which has demonstrated a range of biological activities. Determining the Minimum Inhibitory Concentration (MIC) is a critical first step in assessing its potential as an antimicrobial agent. The broth microdilution method is a widely used and standardized technique for determining the in vitro susceptibility of microorganisms to antimicrobial agents.[1][2] This document provides a detailed protocol for determining the MIC of Dihydroajugapitin using the broth microdilution method, based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI).[3][4]

Principle of the Method: The broth microdilution method involves challenging a standardized microbial inoculum with serial dilutions of an antimicrobial agent in a liquid growth medium.[5][6] The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism after a specified incubation period.[7][8]

Materials and Reagents

Test Compound and Media

• Dihydroajugapitin: Of known purity and potency.

• Solvent: Dimethyl sulfoxide (B87167) (DMSO) for initial stock solution preparation.

• Cation-Adjusted Mueller-Hinton Broth (CAMHB): For testing non-fastidious bacteria.[9]

• Other appropriate broth media: e.g., RPMI-1640 for fungi, as required.

• Sterile Saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS)

• Positive Control Antibiotic: e.g., Gentamicin, Ampicillin, or others with known MIC ranges for the quality control strains.

• Negative Control: Solvent (DMSO).

Microbial Strains

• Test Organisms: Bacterial or fungal strains of interest.

• Quality Control (QC) Strains: Recommended QC strains with known MIC ranges from ATCC (American Type Culture Collection) or other recognized culture collections (e.g., Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213, Pseudomonas aeruginosa ATCC 27853).[10][11][12]

Equipment and Consumables

• Sterile 96-well, U-bottom or flat-bottom microtiter plates.

• Multichannel and single-channel micropipettes with sterile tips.

• Sterile reagent reservoirs.

• Incubator (35 ± 2°C).[2]

• Spectrophotometer or McFarland turbidity standards (0.5 McFarland).

• Vortex mixer.

• Biological safety cabinet.

Experimental Protocols

Preparation of Stock Solutions

• Dihydroajugapitin Stock Solution:

  • Accurately weigh a sufficient amount of Dihydroajugapitin powder.

  • Dissolve in 100% DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL or 100x the highest desired test concentration). Ensure complete dissolution.

  • Sterilize the stock solution by filtering through a 0.22 µm syringe filter if necessary and possible. Store at -20°C or below.

• Positive Control Antibiotic Stock Solution:

  • Prepare a stock solution of the positive control antibiotic according to the manufacturer's instructions or CLSI guidelines.[7]

  • The stock solution should be prepared at a concentration of at least 1000 µg/mL.[7]

Preparation of Microbial Inoculum

• From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test microorganism.

• Transfer the colonies to a tube containing 5 mL of sterile saline or broth.

• Vortex thoroughly to create a smooth suspension.

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This corresponds to an approximate cell density of 1.5 x 10⁸ CFU/mL.[8]

• Within 15 minutes of standardization, dilute the adjusted inoculum in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[8] This is typically a 1:100 dilution of the standardized suspension.

Broth Microdilution Assay in 96-Well Plate

• Plate Setup:

  • Dispense 50 µL of the appropriate sterile broth (e.g., CAMHB) into all wells of a 96-well microtiter plate, except for the first column.

  • The plate layout should include wells for the test compound, positive control, negative (solvent) control, and growth and sterility controls (see Table 1 for an example layout).

• Serial Dilution of Dihydroajugapitin:

  • Prepare an intermediate dilution of the Dihydroajugapitin stock solution in broth. The concentration should be 2x the highest desired final concentration in the microtiter plate.

  • Add 100 µL of this 2x Dihydroajugapitin solution to the first well of the designated row(s).

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second well. Mix thoroughly by pipetting up and down.

  • Continue this serial dilution across the plate to the desired final concentration, discarding 50 µL from the last well in the series.

• Controls:

  • Positive Control: Perform serial dilutions of the positive control antibiotic in the same manner as the test compound.

  • Solvent Control: Perform serial dilutions of the solvent (DMSO) to ensure it does not inhibit microbial growth at the concentrations present in the test wells.

  • Growth Control: Wells containing only broth and the microbial inoculum.

  • Sterility Control: Wells containing only broth to check for contamination.

• Inoculation:

  • Add 50 µL of the standardized microbial inoculum (prepared in section 3.2) to all wells except the sterility control wells. This will bring the final volume in each well to 100 µL.

• Incubation:

  • Seal the plates or cover with a lid to prevent evaporation.

  • Incubate the plates at 35 ± 2°C for 16-20 hours for most bacteria.[2] Incubation conditions may vary for fungi or fastidious bacteria.

Interpretation of Results

• After incubation, examine the plates for visible growth. For a valid test, the growth control well must show distinct turbidity, and the sterility control well should remain clear.[7]

• The MIC is the lowest concentration of Dihydroajugapitin at which there is no visible growth (i.e., the well is clear).[6][7]

• Growth is often observed as turbidity or a pellet of cells at the bottom of the well. A reading aid, such as a viewing box with a mirror, can facilitate observation.

• For some bacteriostatic compounds, a faint haze or pinpoint growth may be observed. Specific guidelines should be consulted for interpreting such trailing endpoints.[8]

• Record the MIC values for Dihydroajugapitin, the positive control antibiotic, and the solvent control. The MIC of the positive control should fall within the acceptable range for the QC strain used.

Data Presentation

The results of the MIC determination should be presented in a clear and organized manner.

Table 1: Example 96-Well Plate Layout for MIC Determination

Well	1	2	3	4	5	6	7	8	9	10	11	12
A	Dihydroajugapitin
B	Dihydroajugapitin
C	Positive Control
D	Positive Control
E	Solvent Control
F	Solvent Control
G	Growth Control
H	Sterility Control

Each colored block represents a serial dilution series.

Table 2: Example MIC Data for Dihydroajugapitin and Controls

Microorganism	Test Agent	MIC Range (µg/mL)
Escherichia coli ATCC 25922	Dihydroajugapitin	64 - 128
Gentamicin	0.25 - 1.0
Staphylococcus aureus ATCC 29213	Dihydroajugapitin	16 - 32
Gentamicin	0.12 - 1.0
Candida albicans ATCC 90028	Dihydroajugapitin	>256
Amphotericin B	0.5 - 2.0

Note: The MIC values for Dihydroajugapitin in this table are hypothetical and for illustrative purposes only.

Table 3: Quality Control MIC Ranges for Reference Strains

QC Strain	Antibiotic	Expected MIC Range (µg/mL) - CLSI
E. coli ATCC 25922	Ampicillin	2 - 8
Gentamicin	0.25 - 1
S. aureus ATCC 29213	Vancomycin	0.5 - 2
Gentamicin	0.12 - 1
P. aeruginosa ATCC 27853	Gentamicin	0.5 - 2
Ciprofloxacin	0.25 - 1

Source: CLSI M100 documents. Ranges should be verified with the latest CLSI publication.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the broth microdilution workflow for MIC determination.

Caption: Workflow for MIC determination using the broth microdilution method.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No growth in growth control wells	Inoculum too dilute, inactive microorganisms, improper incubation conditions.	Verify inoculum preparation and density. Use fresh cultures. Check incubator temperature and atmosphere.
Growth in sterility control wells	Contamination of broth, reagents, or equipment.	Use aseptic technique throughout. Check sterility of media and reagents prior to use.
MIC of QC strain is out of range	Incorrect inoculum density, procedural error, expired reagents, mutation in QC strain.	Re-standardize inoculum. Review all procedural steps. Check expiration dates. Use a fresh stock of the QC strain.[12]
Precipitation of Dihydroajugapitin	Low solubility of the compound in the aqueous broth.	Increase the initial DMSO concentration slightly (not to exceed a final concentration that inhibits growth). Incorporate a non-ionic surfactant like Tween 80 at a low concentration (e.g., 0.05%) in the broth.[13]
"Skipped" wells (growth at higher concentrations but not at lower ones)	Contamination, improper mixing during dilution, resistant subpopulations.	Repeat the assay with careful attention to aseptic technique and mixing. Consider plating from the "skipped" wells to check for contamination or resistance.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Broth microdilution - Wikipedia [en.wikipedia.org]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. researchgate.net [researchgate.net]
• 5. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 7. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 8. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. EUCAST: Media Preparation [eucast.org]
• 10. Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 11. microbiologyclass.net [microbiologyclass.net]
• 12. bsac.org.uk [bsac.org.uk]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Dihydroajugapitin Bioactivity Screening

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to screening the bioactivity of Dihydroajugapitin, a neo-clerodane diterpenoid isolated from Ajuga bracteosa, using cell culture-based assays. The protocols detailed below focus on assessing its potential cytotoxic and anti-inflammatory properties, activities commonly associated with diterpenoids.

Introduction to Dihydroajugapitin and its Potential Bioactivities

Dihydroajugapitin is a natural compound belonging to the diterpenoid class. Plants from the Ajuga genus have been traditionally used for various medicinal purposes, including the treatment of inflammatory conditions. Scientific studies have begun to validate these traditional uses, with extracts of Ajuga bracteosa demonstrating both cytotoxic and anti-inflammatory effects. While Dihydroajugapitin is known for its antibacterial properties, its potential as a cytotoxic and anti-inflammatory agent warrants further investigation. The following assays provide a robust framework for screening these activities in a cell-based context.

Data Presentation: Bioactivity of Ajuga bracteosa Extracts

While specific bioactivity data for purified Dihydroajugapitin is still emerging, studies on extracts of Ajuga bracteosa, its natural source, provide valuable insights into its potential therapeutic effects. The following tables summarize the reported cytotoxic and anti-inflammatory activities of these extracts.

Table 1: Cytotoxicity of Ajuga bracteosa Extracts against Human Cancer Cell Lines

Extract Type	Cell Line	IC50 (µg/mL)	Exposure Time	Citation
Methanolic	MCF-7 (Breast Adenocarcinoma)	10	24 hours	[1][2][3]
Methanolic	Hep-2 (Larynx Carcinoma)	5	24 hours	[1][2][3]
Petroleum Ether	MCF-7 (Breast Adenocarcinoma)	65	24 hours	[2][3]
Petroleum Ether	Hep-2 (Larynx Carcinoma)	30	24 hours	[2][3]
Aqueous	MCF-7 (Breast Adenocarcinoma)	70	24 hours	[2][3]
Aqueous	Hep-2 (Larynx Carcinoma)	15	24 hours	[2][3]
Methanol:Chloroform (Transgenic Line 3)	HepG2 (Hepatocellular Carcinoma)	57.1 ± 2.2	Not Specified	[4][5]
Methanol:Chloroform (Transgenic Line 3)	A549 (Lung Carcinoma)	72.4 ± 1.3	Not Specified	[4][5]
Methanol:Chloroform (Transgenic Line 3)	HT29 (Colorectal Adenocarcinoma)	73.3 ± 2.1	Not Specified	[4][5]
Methanol:Chloroform (Transgenic Line 3)	MCF-7 (Breast Adenocarcinoma)	98.7 ± 1.6	Not Specified	[4][5]
Methanol:Chloroform (Transgenic Line 3)	MDA-MB-231 (Breast Adenocarcinoma)	97.1 ± 2.5	Not Specified	[4][5]

Table 2: Anti-inflammatory Activity of Ajuga bracteosa Chloroform Extract (ABCE) in Macrophage Cell Lines

Cell Line	Inflammatory Stimulus	Measured Parameter	Effect of ABCE	Citation
RAW264.7	Lipopolysaccharide (LPS)	Nitric Oxide (NO) Production	Inhibition	[6][7]
Kupffer Cells	Lipopolysaccharide (LPS)	Nitric Oxide (NO) Production	Inhibition	[6][7]
RAW264.7	Lipopolysaccharide (LPS)	Tumor Necrosis Factor-alpha (TNF-α) Production	Inhibition	[6][7]
Kupffer Cells	Lipopolysaccharide (LPS)	Tumor Necrosis Factor-alpha (TNF-α) Production	Inhibition	[6][7]
RAW264.7	Lipopolysaccharide (LPS)	NF-κB Activation	Inhibition	[6][7]
RAW264.7	Lipopolysaccharide (LPS)	MAPK Phosphorylation	Suppression	[6][7]

Experimental Protocols

The following are detailed protocols for the key experiments cited in the data tables.

Protocol 1: MTT Assay for Cytotoxicity Screening

This protocol is used to assess the effect of Dihydroajugapitin on the viability and proliferation of cancer cell lines.

Materials:

• Dihydroajugapitin (dissolved in a suitable solvent, e.g., DMSO)

• Human cancer cell lines (e.g., MCF-7, Hep-2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Dihydroajugapitin in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the Dihydroajugapitin dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a negative control (medium only).

• Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plates for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of Dihydroajugapitin compared to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Protocol 2: Griess Assay for Nitric Oxide Quantification

This protocol measures the production of nitric oxide (NO), a key inflammatory mediator, by macrophages.

Materials:

• Dihydroajugapitin (dissolved in DMSO)

• RAW264.7 macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (NaNO₂) standard solution

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂.

• Compound Pre-treatment: Treat the cells with various concentrations of Dihydroajugapitin for 1-2 hours.

• Inflammatory Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells with medium only), a vehicle control (cells with solvent and LPS), and a positive control (cells with LPS only).

• Sample Collection: After incubation, collect 50 µL of the cell culture supernatant from each well and transfer it to a new 96-well plate.

• Griess Reaction: Add 50 µL of Griess Reagent Part A to each well containing the supernatant, followed by 50 µL of Griess Reagent Part B.

• Incubation: Incubate the plate at room temperature for 10-15 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using the sodium nitrite standard solution. Calculate the concentration of nitrite in the samples from the standard curve. The percentage of NO inhibition can be determined by comparing the Dihydroajugapitin-treated groups to the LPS-only control.

Protocol 3: ELISA for Pro-inflammatory Cytokine Measurement

This protocol quantifies the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, released by macrophages.

Materials:

• Dihydroajugapitin (dissolved in DMSO)

• RAW264.7 macrophage cell line

• Complete cell culture medium

• LPS from E. coli

• Commercially available ELISA kit for the specific cytokine (e.g., mouse TNF-α or IL-6)

• 96-well ELISA plates

• Wash buffer

• Assay diluent

• Substrate solution

• Stop solution

• Microplate reader

Procedure:

• Cell Culture and Treatment: Follow steps 1-3 of the Griess Assay protocol to culture, pre-treat with Dihydroajugapitin, and stimulate RAW264.7 cells with LPS.

• Sample Collection: After the 24-hour stimulation period, collect the cell culture supernatants.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions provided with the kit. This typically involves the following steps:

  • Coating the ELISA plate with a capture antibody.

  • Blocking the plate to prevent non-specific binding.

  • Adding the cell culture supernatants and standards to the wells.

  • Incubating with a detection antibody.

  • Adding an enzyme-linked secondary antibody.

  • Adding a substrate to produce a colorimetric reaction.

  • Stopping the reaction.

• Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit protocol.

• Data Analysis: Generate a standard curve using the provided cytokine standards. Calculate the concentration of the cytokine in the samples from the standard curve. Determine the percentage of inhibition of cytokine production by Dihydroajugapitin.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, created using Graphviz (DOT language), illustrate key signaling pathways potentially modulated by Dihydroajugapitin and the general experimental workflow for its bioactivity screening.

General experimental workflow for bioactivity screening.

Potential inhibition of the NF-κB signaling pathway.

Potential modulation of the MAPK signaling pathway.

References

• 1. In-vitro cytotoxicity study of methanolic fraction from Ajuga Bracteosa wall ex. benth on MCF-7 breast adenocarcinoma and hep-2 larynx carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. phcogres.com [phcogres.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Anti-inflammatory properties of Ajuga bracteosa in vivo and in vitro study and their effects on mouse model of liver fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for Dihydroajugapitin Research

Introduction

Dihydroajugapitin is a naturally occurring diterpenoid that has been isolated from plants of the Ajuga genus.[1] As with many natural products, its potential pharmacological activities are of significant interest to the scientific community. To facilitate research and development, the availability of a well-characterized analytical standard is paramount. These application notes provide a comprehensive guide for the preparation, characterization, and utilization of Dihydroajugapitin as an analytical standard. The protocols outlined below are based on established principles of natural product chemistry and analytical method development.

Section 1: Preparation of Dihydroajugapitin Analytical Standard

The preparation of a primary analytical standard for Dihydroajugapitin involves a multi-step process encompassing extraction, isolation, purification, and comprehensive characterization to establish its identity and purity.

1.1. Extraction and Isolation

Dihydroajugapitin can be isolated from the herbs of Ajuga ciliata Bunge.[1] A general workflow for its extraction and isolation is presented below.

Caption: Isolation workflow for Dihydroajugapitin.

1.2. Protocol for Isolation and Purification

• Extraction:

  • Air-dry and powder the aerial parts of Ajuga ciliata.

  • Macerate the powdered plant material with 95% ethanol at room temperature for 72 hours, with occasional agitation.

  • Filter the extract and concentrate under reduced pressure to obtain the crude ethanol extract.

• Solvent Partitioning:

  • Suspend the crude extract in water and sequentially partition with n-hexane, and ethyl acetate.

  • Collect the ethyl acetate fraction, which is expected to be enriched with diterpenoids.

• Column Chromatography:

  • Subject the dried ethyl acetate fraction to column chromatography on a silica (B1680970) gel column.

  • Elute the column with a gradient of n-hexane and ethyl acetate.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) to pool similar fractions.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Further purify the fractions containing Dihydroajugapitin using preparative HPLC with a suitable stationary phase (e.g., C18) and mobile phase (e.g., acetonitrile/water gradient).

  • Collect the peak corresponding to Dihydroajugapitin and remove the solvent under vacuum.

1.3. Characterization of the Analytical Standard

To qualify the isolated Dihydroajugapitin as an analytical standard, its identity and purity must be rigorously established using a combination of spectroscopic and chromatographic techniques.

Technique	Purpose	Expected Outcome
Mass Spectrometry (MS)	Determination of molecular weight and elemental composition.	A molecular ion peak corresponding to the molecular formula of Dihydroajugapitin (C29H44O10), which is 552.65 g/mol .[1]
Nuclear Magnetic Resonance (NMR)	Structural elucidation (¹H and ¹³C NMR).	A unique set of chemical shifts and coupling constants consistent with the published structure of Dihydroajugapitin.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Absorption bands corresponding to hydroxyl, carbonyl, and ester functional groups.
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	A single major peak, indicating high purity (typically >98%).
Residual Solvent Analysis (GC-HS)	Quantification of residual solvents from purification.	Residual solvent levels below the limits specified by regulatory guidelines.
Water Content (Karl Fischer Titration)	Determination of water content.	A precise measurement of the water content, which is important for accurate weighing.

Section 2: Analytical Methods for Quantification

Accurate quantification of Dihydroajugapitin in various matrices is crucial for research and quality control. HPLC is a commonly employed technique for the quantification of diterpenoids.

2.1. HPLC Method for Quantification

This protocol provides a starting point for developing a validated HPLC method for the quantification of Dihydroajugapitin.

Parameter	Condition
Instrument	High-Performance Liquid Chromatography system with a UV detector.
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase	Gradient elution with Acetonitrile (A) and Water (B).
Flow Rate	1.0 mL/min.
Detection Wavelength	To be determined by UV-Vis spectral scan (a starting point could be 210 nm).
Injection Volume	10 µL.
Column Temperature	25 °C.

2.2. Protocol for HPLC Analysis

• Standard Preparation:

  • Accurately weigh the Dihydroajugapitin analytical standard and dissolve it in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration.

  • Prepare a series of calibration standards by serially diluting the stock solution.

• Sample Preparation:

  • The sample preparation method will depend on the matrix. For plant extracts, a solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to remove interfering substances.

• Calibration Curve:

  • Inject the calibration standards into the HPLC system and record the peak areas.

  • Construct a calibration curve by plotting the peak area versus the concentration of Dihydroajugapitin.

• Quantification:

  • Inject the prepared sample and determine the peak area of Dihydroajugapitin.

  • Calculate the concentration of Dihydroajugapitin in the sample using the regression equation from the calibration curve.

Caption: Workflow for HPLC quantification.

Section 3: Stability Studies

Stability testing is essential to determine the re-test period for the analytical standard and the shelf life of products containing Dihydroajugapitin.[2][3][4]

3.1. Protocol for Stability Study

• Batch Selection: Use at least one to three representative batches of the Dihydroajugapitin analytical standard for the study.

• Storage Conditions: Store the samples under various conditions as recommended by ICH guidelines, such as:

  • Long-term: 25 °C ± 2 °C / 60% RH ± 5% RH

  • Intermediate: 30 °C ± 2 °C / 65% RH ± 5% RH

  • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH

• Testing Intervals: Test the samples at appropriate intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies).

• Analytical Tests: At each time point, analyze the samples for:

  • Appearance (visual inspection)

  • Purity (using a stability-indicating HPLC method)

  • Degradation products

  • Water content

Storage Condition	Time Points (Months)
25 °C / 60% RH	0, 3, 6, 9, 12, 18, 24, 36
30 °C / 65% RH	0, 3, 6, 9, 12
40 °C / 75% RH	0, 1, 2, 3, 6

Section 4: Potential Signaling Pathways

While the specific signaling pathways modulated by Dihydroajugapitin are not yet fully elucidated, diterpenoids are known to interact with various cellular targets. Based on the activities of structurally related compounds, potential pathways of interest for investigation include inflammatory and cell survival pathways.

Caption: Potential modulation of NF-κB and PI3K/Akt pathways.

Disclaimer: The information provided in these application notes is intended for research purposes only. All protocols should be adapted and validated by the end-user for their specific application. Appropriate safety precautions should be taken when handling all chemicals and reagents.

References

• 1. Dihydroajugapitin | 87480-84-0 [chemicalbook.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. japsonline.com [japsonline.com]

Technical Notes & Optimization

Technical Support Center: Dihydroajugapitin Extraction Scale-Up

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on scaling up the extraction of Dihydroajugapitin and related neo-clerodane diterpenes from Ajuga species.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction and purification of Dihydroajugapitin on a larger scale.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Dihydroajugapitin in Crude Extract	1. Inadequate Solvent Penetration: The solvent may not be effectively reaching the plant material, especially with larger particle sizes. 2. Incorrect Solvent Polarity: The chosen solvent may not be optimal for extracting neo-clerodane diterpenes. 3. Insufficient Extraction Time: The duration of the extraction may not be long enough for efficient mass transfer at a larger scale. 4. Suboptimal Temperature: Temperature can affect both solvent efficiency and the stability of the target compound.[1]	1. Reduce Particle Size: Grind the dried plant material to a fine powder to increase the surface area for solvent interaction. 2. Solvent Optimization: Dichloromethane (B109758) and ethyl acetate (B1210297) have been successfully used for extracting neo-clerodane diterpenes from Ajuga species.[2][3][4] Consider sequential extractions with solvents of increasing polarity. 3. Optimize Extraction Time: Increase the extraction time and monitor the yield at different time points to determine the optimal duration. For larger batches, percolation or continuous extraction methods like Soxhlet may be more efficient than simple maceration.[5] 4. Temperature Control: Experiment with a range of temperatures. While slightly elevated temperatures can improve extraction efficiency, high temperatures may lead to the degradation of thermolabile compounds.[1][6]
Co-extraction of a High Amount of Impurities	1. Non-selective Solvent: The solvent may be too broad in its extraction capabilities, pulling out a wide range of compounds. 2. Presence of Pigments and Polar Compounds: Chlorophylls, flavonoids, and other polar compounds are common impurities in plant extracts.	1. Solvent Selection: Use a less polar solvent like dichloromethane initially to minimize the extraction of highly polar impurities.[2][4] 2. Pre-extraction Wash: Consider a pre-wash of the plant material with a non-polar solvent like hexane (B92381) to remove fats and waxes. 3. Liquid-Liquid Partitioning: After initial extraction, perform a liquid-liquid partitioning of the crude extract between immiscible solvents (e.g., hexane/methanol-water) to separate compounds based on their polarity.
Difficulty in Purifying Dihydroajugapitin from other Diterpenes	1. Structural Similarity of Diterpenes: Ajuga species contain a variety of structurally similar neo-clerodane diterpenes, making separation challenging.[2][3][7] 2. Inadequate Chromatographic Resolution: The chosen chromatography method may not be providing sufficient separation.	1. Multi-step Chromatography: A combination of chromatographic techniques is often necessary. Start with silica (B1680970) gel column chromatography for initial fractionation, followed by preparative High-Performance Liquid Chromatography (HPLC) for final purification.[2][4][8] 2. Optimize HPLC Conditions: Systematically vary the mobile phase composition (e.g., water:methanol (B129727) or water:acetonitrile gradients), stationary phase (e.g., C18), and flow rate to achieve optimal separation of the target compound.[2][8]
Degradation of Dihydroajugapitin during Processing	1. Thermal Instability: Diterpenes can be sensitive to high temperatures.[1][6] 2. pH Instability: Extreme pH conditions during extraction or purification can cause degradation. 3. Photodegradation: Exposure to light, particularly UV, can degrade the compound.	1. Avoid High Temperatures: Use low-temperature extraction methods where possible.[1] During solvent evaporation, use a rotary evaporator under reduced pressure to keep the temperature low. 2. Maintain Neutral pH: Ensure that solvents and any aqueous phases used are close to neutral pH, unless a specific pH is required for separation. 3. Protect from Light: Conduct extraction and purification steps in a dark or amber-glass environment to minimize light exposure.
Inconsistent Yields Between Batches	1. Variability in Plant Material: The concentration of secondary metabolites in plants can vary depending on the harvesting season, geographical location, and storage conditions. 2. Inconsistent Process Parameters: Minor variations in extraction time, temperature, or solvent-to-solid ratio can lead to different yields.[9]	1. Standardize Plant Material: Source plant material from a consistent and reliable supplier. Perform quality control on the raw material to assess the content of the target compound before extraction. 2. Strict Process Control: Maintain tight control over all process parameters. Implement standard operating procedures (SOPs) for each step of the extraction and purification process.

Frequently Asked Questions (FAQs)

1. What is the recommended starting solvent for the large-scale extraction of Dihydroajugapitin from Ajuga species?

Based on available literature, dichloromethane and ethyl acetate have proven effective for the extraction of neo-clerodane diterpenes, including ajugapitin (B1257638) and its derivatives, from various Ajuga species.[2][3][4] It is advisable to start with a solvent of medium polarity, like ethyl acetate, to balance yield and selectivity.

2. How can I improve the efficiency of the initial solid-liquid extraction at a larger scale?

To improve efficiency, consider the following:

• Increased Surface Area: Ensure the plant material is finely ground.

• Agitation: Continuous stirring or agitation during maceration can enhance solvent penetration and mass transfer.

• Continuous Extraction: Methods like Soxhlet extraction or percolation, which continuously expose the plant material to fresh solvent, are generally more efficient for larger quantities than simple maceration.[5]

• Ultrasound-Assisted Extraction (UAE): The use of ultrasound can facilitate the diffusion of the target compounds into the solvent.[1]

3. What are the key challenges in scaling up the purification of Dihydroajugapitin?

The primary challenges include:

• Reproducibility: Ensuring consistent separation and purity across larger batches.[9]

• Solvent Consumption: Large-scale chromatography can be solvent-intensive, leading to high costs and environmental concerns.

• Time: Purification of large quantities of extract can be time-consuming.

• Equipment: The availability of large-scale chromatography equipment can be a limiting factor.[10]

4. Is it possible to use reversed-phase chromatography for the purification of Dihydroajugapitin?

Yes, reversed-phase High-Performance Liquid Chromatography (HPLC) with a C18 column and a water-methanol or water-acetonitrile gradient is a highly effective method for the semi-preparative fractionation and final purification of neo-clerodane diterpenes from Ajuga extracts.[2][7][8]

5. How can I monitor the purity of Dihydroajugapitin during the purification process?

Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are the most common methods for monitoring purity.[4]

• TLC: Provides a quick and qualitative assessment of the different fractions.

• HPLC: Offers quantitative analysis of the purity of the isolated compound.

Experimental Protocols

Protocol 1: General Extraction of Neo-clerodane Diterpenes from Ajuga Species

• Preparation of Plant Material: Air-dry the aerial parts of the Ajuga plant and grind them into a fine powder.

• Extraction:

  • Macerate the powdered plant material in dichloromethane or ethyl acetate (e.g., a 1:10 solid-to-solvent ratio, w/v) at room temperature with constant agitation for 24-48 hours.

  • Filter the extract and repeat the extraction process on the plant residue two more times with fresh solvent.

  • Combine the filtrates.

• Concentration: Evaporate the solvent from the combined filtrates under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain the crude extract.

Protocol 2: Purification of Dihydroajugapitin using Column Chromatography and Preparative HPLC

• Silica Gel Column Chromatography (Initial Fractionation):

  • Adsorb the crude extract onto a small amount of silica gel.

  • Load the adsorbed extract onto a silica gel column packed in a suitable non-polar solvent (e.g., hexane).

  • Elute the column with a stepwise gradient of increasing polarity, for example, by gradually increasing the percentage of ethyl acetate in hexane.

  • Collect fractions and monitor them by TLC to identify those containing Dihydroajugapitin.

  • Combine the fractions rich in the target compound and evaporate the solvent.

• Preparative HPLC (Final Purification):

  • Dissolve the enriched fraction in a suitable solvent (e.g., methanol).

  • Inject the solution onto a preparative reversed-phase (C18) HPLC column.

  • Elute with a gradient of methanol in water (e.g., starting from 50% methanol and increasing to 100% over 30-40 minutes).[8]

  • Monitor the eluent with a UV detector and collect the peak corresponding to Dihydroajugapitin.

  • Evaporate the solvent from the collected fraction to obtain the purified compound.

  • Confirm the purity of the final product using analytical HPLC.

Data Presentation

Table 1: Comparison of Extraction Solvents for Neo-clerodane Diterpenes from Ajuga Species

Solvent	Compound Class Extracted	Reference
Dichloromethane	Neo-clerodane diterpenes	[2][4]
Ethyl Acetate	Neo-clerodane diterpenes	[3][11]
Acetone	Neo-clerodane diterpenes, Iridoid glucosides	[12]

Table 2: Typical Parameters for Preparative HPLC Purification of Diterpenes

Parameter	Value/Condition	Reference
Stationary Phase	Reversed-phase C18	[2][8]
Mobile Phase	Water and Methanol Gradient	[2][8]
Flow Rate	60 mL/min (for a 50mm ID column)	[8]
Detection	UV at 254 nm	[8]

Visualizations

Caption: Workflow for the extraction of crude diterpenes.

Caption: Purification workflow for Dihydroajugapitin.

Caption: Troubleshooting logic for low extraction yield.

References

• 1. CA2559077A1 - Process for extraction of diterpenes and triterpenes from biomaterial - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Neo-Clerodane Diterpenes from Ajuga turkestanica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New neo-Clerodane Diterpenoids Isolated from Ajuga decumbens Thunb., Planted at Pingtan Island of Fujian Province with the Potent Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A critical look at challenges and future scopes of bioactive compounds and their incorporations in the food, energy, and pharmaceutical sector - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extraction of Diterpene-Phytochemicals in Raw and Roasted Coffee Beans and Beverage Preparations and Their Relationship [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Efficient Separation of Four Antibacterial Diterpenes from the Roots of Salvia Prattii Using Non-Aqueous Hydrophilic Solid-Phase Extraction Followed by Preparative High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Challenges with Process Scale Up in Cannabis/Hemp Extraction - Cannabis Industry Journal [cannabisindustryjournal.com]
• 11. Neo-Clerodane Diterpenes from Ajuga turkestanica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Troubleshooting low yield of Dihydroajugapitin from plant extracts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields of Dihydroajugapitin from plant extracts.

Frequently Asked Questions (FAQs)

Q1: What is a typical yield of Dihydroajugapitin from Ajuga species?

A1: The yield of Dihydroajugapitin can vary significantly based on the plant species, geographical location, harvest time, and the extraction and purification methods employed. While specific yield data for Dihydroajugapitin from Ajuga reptans is not extensively published, studies on related species like Ajuga iva have identified Dihydroajugapitin in leaf extracts. The total yield of crude extracts from Ajuga reptans can range from 26% to 29% depending on the solvent used.

Q2: Which solvent is best for extracting Dihydroajugapitin?

A2: Dihydroajugapitin is a neo-clerodane diterpenoid. For this class of compounds, solvents of medium polarity are generally effective. Dichloromethane (B109758) and ethanol (B145695) have been successfully used for the extraction of similar compounds from Ajuga species. A 70% ethanol solution has been shown to provide a high total extract yield from Ajuga reptans.

Q3: At what stage of the process am I most likely losing my product?

A3: Product loss can occur at several stages. The most common points of yield loss are during initial extraction (due to incomplete extraction) and during chromatographic purification steps (due to irreversible adsorption to the column matrix, co-elution with other compounds, or degradation). Diterpenoids can also be sensitive to high temperatures and extreme pH, so yield can be lost if the extract is heated excessively during solvent evaporation.

Q4: Can Dihydroajugapitin degrade during the extraction or purification process?

A4: Yes. Like many natural products, Dihydroajugapitin can be susceptible to degradation. High temperatures used during solvent evaporation can lead to degradation. Additionally, exposure to strong acids or bases can also cause structural changes, leading to a lower yield of the desired compound.

Troubleshooting Guide for Low Dihydroajugapitin Yield

This guide addresses common issues encountered during the isolation of Dihydroajugapitin.

Issue 1: Low Yield of Crude Extract

Possible Cause	Recommended Solution
Improper Plant Material Preparation	Ensure the plant material is thoroughly dried and finely ground to increase the surface area for solvent penetration.
Inefficient Extraction Solvent	While ethanol is a good starting point, consider testing other solvents like dichloromethane or ethyl acetate (B1210297). A gradient extraction with solvents of increasing polarity may also be beneficial.
Insufficient Extraction Time or Temperature	Maceration should be carried out for an adequate duration (e.g., 48-72 hours) with occasional agitation. If using heat-assisted extraction, ensure the temperature is not high enough to cause degradation.
Inappropriate Solid-to-Liquid Ratio	A low solvent volume may not be sufficient to fully extract the compound. A typical starting ratio is 1:10 (w/v) of plant material to solvent.

Issue 2: Low Purity or Yield After Column Chromatography

Possible Cause	Recommended Solution
Poor Separation on Silica (B1680970) Gel	Optimize the solvent system for column chromatography. Start with a non-polar solvent (e.g., n-hexane) and gradually increase the polarity with a more polar solvent (e.g., ethyl acetate, then methanol). Use Thin Layer Chromatography (TLC) to determine the optimal solvent system beforehand.
Irreversible Adsorption	If the compound is highly polar, it may bind irreversibly to silica. Consider using a different stationary phase, such as reversed-phase C18 silica.
Co-elution with Impurities	If fractions are not pure, consider further purification using preparative High-Performance Liquid Chromatography (HPLC) with a different solvent system or column.
Compound Degradation on Column	Avoid prolonged exposure of the extract to the silica gel, as the acidic nature of silica can sometimes cause degradation of sensitive compounds.

Issue 3: Low Yield After Final Purification (e.g., HPLC)

Possible Cause	Recommended Solution
Suboptimal HPLC Conditions	Optimize the mobile phase composition, gradient, and flow rate. Ensure the column is appropriate for the separation (e.g., a C18 column for reversed-phase HPLC).
Sample Overload	Injecting too much sample can lead to poor peak shape and inefficient separation. Determine the loading capacity of your column.
Degradation in Solution	Ensure the solvent used to dissolve the sample for HPLC injection is compatible with the compound and will not cause degradation.

Data Presentation

Table 1: Total Extract Yield from Ajuga reptans Herb using Different Solvents

Extraction Solvent	Total Extract Yield (%)
Water	26.2 ± 0.18
50% Ethanol	28.4 ± 0.21
70% Ethanol	28.9 ± 0.24

Data adapted from a study on Ajuga reptans herb extracts.

Table 2: Dihydroajugapitin Content in Ajuga Species

Plant Species	Plant Part	Dihydroajugapitin Content	Analytical Method
Ajuga iva	Leaves	Detected	LC-MS
Ajuga iva	Roots	Undetectable	LC-MS
Ajuga chamaepitys	Leaves & Roots	Undetectable	LC-MS
Ajuga orientalis	Leaves & Roots	Undetectable	LC-MS

Data adapted from a study on phytoecdysteroid and clerodane content in three wild Ajuga species.[1]

Experimental Protocols

Protocol 1: Extraction of Crude Dihydroajugapitin from Ajuga reptans

• Plant Material Preparation:

  • Air-dry the aerial parts of Ajuga reptans in a well-ventilated area, protected from direct sunlight.

  • Grind the dried plant material into a fine powder using a mechanical grinder.

• Solvent Extraction:

  • Macerate the powdered plant material (100 g) with 70% ethanol (1 L) in a sealed container at room temperature for 48-72 hours with occasional shaking.

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process on the plant residue two more times with fresh solvent to ensure complete extraction.

  • Combine the filtrates.

• Concentration:

  • Concentrate the combined ethanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.

Protocol 2: Purification of Dihydroajugapitin

• Silica Gel Column Chromatography (Initial Purification):

  • Prepare a silica gel column (e.g., 60-120 mesh) in a suitable non-polar solvent such as n-hexane.

  • Dissolve the crude extract in a minimal amount of the initial mobile phase and adsorb it onto a small amount of silica gel.

  • Apply the dried, adsorbed sample to the top of the prepared column.

  • Elute the column with a gradient of increasing polarity, starting with 100% n-hexane and gradually introducing ethyl acetate (e.g., 95:5, 90:10, 80:20, etc., v/v n-hexane:ethyl acetate), followed by gradients of ethyl acetate and methanol (B129727).

  • Collect fractions of a consistent volume (e.g., 20 mL).

  • Monitor the fractions by TLC, visualizing the spots under UV light or with a suitable staining reagent (e.g., anisaldehyde-sulfuric acid).

  • Combine fractions that show a similar TLC profile and contain the compound of interest.

• Reversed-Phase HPLC (Final Purification):

  • Dissolve the partially purified fraction containing Dihydroajugapitin in the HPLC mobile phase (e.g., a mixture of methanol and water).

  • Filter the sample through a 0.45 µm syringe filter.

  • Inject the sample into a preparative HPLC system equipped with a C18 column.

  • Elute with a gradient of water and methanol, for example, starting with 50% methanol in water and increasing to 100% methanol over 30 minutes.

  • Monitor the elution profile with a UV detector (e.g., at 254 nm).

  • Collect the peak corresponding to Dihydroajugapitin.

  • Confirm the purity and identity of the isolated compound using analytical techniques such as LC-MS and NMR.

Visualizations

Caption: Core Iridoid Biosynthesis Pathway.

Caption: Troubleshooting Workflow for Low Yield.

References

• 1. benchchem.com [benchchem.com]

Overcoming Dihydroajugapitin solubility issues in aqueous buffers

Welcome to the technical support center for Dihydroajugapitin. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the handling and experimental use of Dihydroajugapitin, with a particular focus on its limited solubility in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is Dihydroajugapitin and why is its solubility a concern?

Dihydroajugapitin is a neo-clerodane diterpenoid, a class of natural products known for a variety of biological activities, including anti-inflammatory and cytotoxic effects.[1][2][3] Like many hydrophobic compounds, Dihydroajugapitin exhibits poor solubility in aqueous solutions, which can significantly hinder its use in biological assays and preclinical studies.[4] Achieving a stable and appropriate concentration in aqueous buffers is crucial for obtaining reliable and reproducible experimental results.

Q2: What are the initial steps to dissolve Dihydroajugapitin?

For initial solubilization, it is recommended to first dissolve Dihydroajugapitin in an organic solvent before preparing aqueous dilutions. The choice of organic solvent is critical and should be compatible with the intended experimental system.

Recommended Organic Solvents:

• Dimethyl sulfoxide (B87167) (DMSO): This is often the first choice for dissolving hydrophobic compounds for in vitro assays due to its high solubilizing power.[5][6]

• Ethanol (B145695): A less toxic alternative to DMSO, suitable for many cell-based assays.[7][8]

• Methanol: Can also be used for initial solubilization, but its volatility and toxicity should be considered.[8][9]

Q3: How can I improve the solubility of Dihydroajugapitin in my aqueous experimental buffer?

Several strategies can be employed to enhance the aqueous solubility of Dihydroajugapitin. The optimal method will depend on the specific requirements of your experiment, such as the final desired concentration and the tolerance of your assay to various excipients.

Solubility Enhancement Techniques:

Technique	Description	Key Considerations
Co-solvents	A water-miscible organic solvent is added to the aqueous buffer to increase the solubility of the hydrophobic compound.[7][10]	The final concentration of the co-solvent should be kept to a minimum to avoid toxicity to cells or interference with the assay.[7][11] Common co-solvents include DMSO, ethanol, and polyethylene (B3416737) glycols (PEGs).
Surfactants	These amphiphilic molecules form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility in water.[12]	The choice of surfactant (e.g., Tween® 80, Polysorbate 80) and its concentration should be carefully optimized, as they can affect cell membranes and protein activity.
Cyclodextrins	These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic outer surface, allowing them to form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[3]	Different types of cyclodextrins (e.g., β-cyclodextrin, HP-β-cyclodextrin) have varying cavity sizes and solubility-enhancing capacities.
pH Adjustment	For compounds with ionizable groups, adjusting the pH of the buffer can increase solubility by promoting the formation of a more soluble, charged species.	The chemical structure of Dihydroajugapitin (C29H44O10) does not immediately suggest readily ionizable groups, so the effectiveness of this method may be limited and should be experimentally determined.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation upon dilution in aqueous buffer	The concentration of the organic stock solution is too high, or the final concentration in the aqueous buffer exceeds the solubility limit.	1. Lower the concentration of the organic stock solution. 2. Perform a stepwise dilution into the aqueous buffer while vortexing. 3. Increase the percentage of co-solvent in the final aqueous solution, ensuring it remains within the tolerance limits of your assay.
Cloudiness or opalescence in the final solution	Formation of aggregates or micelles.	1. Gently warm the solution. 2. Sonicate the solution for a short period. 3. Filter the solution through a 0.22 µm filter if the particle size is a concern.
Inconsistent experimental results	Instability of the Dihydroajugapitin solution over time, leading to precipitation or degradation.	1. Prepare fresh working solutions for each experiment. 2. Store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. 3. Protect solutions from light if the compound is light-sensitive.
Cell toxicity or assay interference	The concentration of the organic solvent or other solubilizing agents is too high.	1. Determine the maximum tolerable concentration of the solvent/excipient in your experimental system by running appropriate vehicle controls. 2. Aim to use the lowest effective concentration of the solubilizing agent. The concentration of DMSO or ethanol should typically be kept below 0.5% (v/v) in cell-based assays.[7][11]

Experimental Protocols

Protocol 1: General Procedure for Solubilizing Dihydroajugapitin

This protocol provides a general guideline for preparing a stock solution of Dihydroajugapitin and diluting it into an aqueous buffer.

Materials:

• Dihydroajugapitin powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Preparation of a High-Concentration Stock Solution:

  • Weigh out a precise amount of Dihydroajugapitin powder into a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM). The exact concentration will depend on the solubility of Dihydroajugapitin in DMSO, which should be determined experimentally.

  • Vortex the tube vigorously until the powder is completely dissolved. Gentle warming (e.g., 37°C) or brief sonication may aid in dissolution.

  • Visually inspect the solution to ensure there are no undissolved particles.

• Preparation of Intermediate Dilutions (if necessary):

  • Depending on the final desired concentration, it may be necessary to prepare one or more intermediate dilutions in DMSO.

• Preparation of the Final Aqueous Working Solution:

  • Add the desired volume of the DMSO stock solution to the pre-warmed aqueous buffer.

  • Immediately vortex the solution to ensure rapid and uniform mixing.

  • Crucially, ensure the final concentration of DMSO in the aqueous solution is low enough to be non-toxic to your experimental system (typically <0.5% v/v).

  • Visually inspect the final working solution for any signs of precipitation. If precipitation occurs, the initial stock concentration or the final working concentration may need to be reduced.

Protocol 2: Solubility Testing of Dihydroajugapitin

This protocol outlines a method to determine the approximate solubility of Dihydroajugapitin in various solvents.

Materials:

• Dihydroajugapitin powder

• A panel of solvents to be tested (e.g., water, PBS, ethanol, DMSO)

• Small glass vials with screw caps

• Vortex mixer

• Orbital shaker or rotator

• Centrifuge

• Spectrophotometer or HPLC for quantification

Procedure:

• Add an excess amount of Dihydroajugapitin powder to a known volume of each solvent in a glass vial.

• Tightly cap the vials and vortex vigorously for 1-2 minutes.

• Place the vials on an orbital shaker or rotator and agitate at room temperature for 24-48 hours to ensure equilibrium is reached.

• After incubation, centrifuge the vials at high speed to pellet the undissolved solid.

• Carefully collect the supernatant, ensuring no solid particles are transferred.

• Quantify the concentration of Dihydroajugapitin in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry at a predetermined λmax or HPLC with a standard curve).

• The determined concentration represents the saturation solubility of Dihydroajugapitin in that solvent at room temperature.

Potential Signaling Pathways

While the specific molecular targets of Dihydroajugapitin are not well-defined, its classification as a neo-clerodane diterpenoid suggests potential interactions with signaling pathways commonly associated with inflammation and cytotoxicity, as observed with other members of this class.[1][2]

Potential Anti-Inflammatory Signaling Pathway

References

• 1. Clerodane diterpenes: sources, structures, and biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medcraveonline.com [medcraveonline.com]
• 3. Microbial Transformation of neo-Clerodane Diterpenoid, Scutebarbatine F, by Streptomyces sp. CPCC 205437 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biomedres.us [biomedres.us]
• 5. Ajuga L.: A Systematic Review on Chemical Composition, Phytopharmacological and Biological Potential | Bentham Science [eurekaselect.com]
• 6. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peerj.com [peerj.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Dihydroajugapitin Stability for Bioassays

Welcome to the technical support center for Dihydroajugapitin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of Dihydroajugapitin in solution for reliable and reproducible bioassay results.

Frequently Asked Questions (FAQs)

Q1: What is Dihydroajugapitin and what are its key structural features?

Dihydroajugapitin is a neo-clerodane diterpenoid isolated from plants of the Ajuga genus.[1][2] Its structure contains several functional groups that are susceptible to degradation in aqueous solutions, including a furan (B31954) ring, a lactone ring, and multiple ester linkages. Understanding these structural features is crucial for troubleshooting stability issues.

Q2: My bioassay results with Dihydroajugapitin are inconsistent. Could this be a stability issue?

Yes, inconsistent results are a common sign of compound instability. If Dihydroajugapitin degrades in your assay medium, its effective concentration will decrease over time, leading to variability in the observed biological activity. Factors such as pH, temperature, and solvent composition of your bioassay buffer can significantly impact its stability.

Q3: What are the primary degradation pathways for Dihydroajugapitin in solution?

Based on its chemical structure, the two primary degradation pathways are:

• Acid-catalyzed hydrolysis of the furan ring: Furan rings are known to be unstable in acidic conditions, leading to ring-opening and loss of biological activity.

• pH-dependent hydrolysis of the lactone and ester groups: Lactone and ester functional groups are susceptible to hydrolysis, particularly under neutral to basic conditions, which would alter the structure and likely the activity of the molecule.[3][4][5][6]

Q4: What is the likely mechanism of action for Dihydroajugapitin?

While the specific signaling pathways for Dihydroajugapitin are not definitively established, many neo-clerodane diterpenoids isolated from Ajuga species exhibit anti-inflammatory properties.[7][8][9][10][11][12] These effects are often attributed to the inhibition of key inflammatory mediators like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Some clerodane diterpenoids have also demonstrated antibacterial activity.[13][14][15][16]

Troubleshooting Guide

Issue 1: Poor Solubility of Dihydroajugapitin in Aqueous Buffer

Symptoms:

• Precipitation or cloudiness observed in the stock solution or final assay plate.

• Low or inconsistent bioactivity.

Possible Causes:

• Dihydroajugapitin is a lipophilic molecule with low intrinsic aqueous solubility.

• The concentration used exceeds its solubility limit in the chosen solvent system.

Solutions:

• Use a Co-solvent: Prepare a high-concentration stock solution in an organic solvent such as DMSO, ethanol, or methanol. Ensure the final concentration of the organic solvent in your bioassay is low (typically <1%) to avoid solvent-induced artifacts.

• pH Adjustment: The solubility of Dihydroajugapitin may be influenced by pH. Empirically test a range of pH values for your buffer to see if solubility improves. Given its chemical structure, a slightly acidic to neutral pH is likely optimal for both solubility and stability.

• Utilize Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility and stability.[17][18][19][20][21] Consider using hydroxypropyl-β-cyclodextrin (HP-β-CD) as a formulation excipient.

Issue 2: Loss of Dihydroajugapitin Activity Over Time in Bioassays

Symptoms:

• The measured biological effect decreases with longer incubation times.

• High variability between replicate experiments run on different days.

Possible Causes:

• Degradation of the furan ring in acidic bioassay media.

• Hydrolysis of the lactone or ester groups in neutral to alkaline bioassay media.

• Oxidative degradation.

Solutions:

• Optimize Buffer pH: This is the most critical parameter. Based on the lability of the furan ring in acid and the lactone/ester groups in base, a buffer with a pH between 6.0 and 7.0 is recommended as a starting point.

• Control Temperature: Perform experiments at the lowest practical temperature to slow down degradation kinetics. Avoid repeated freeze-thaw cycles of stock solutions.

• Add Antioxidants: To mitigate potential oxidative degradation, consider adding antioxidants like ascorbic acid or tocopherol to your bioassay medium.[22][23][24][25]

• Minimize Incubation Time: If possible, design your bioassay to have the shortest incubation time necessary to observe a biological effect.

• Prepare Fresh Solutions: Always prepare fresh dilutions of Dihydroajugapitin from a frozen stock solution immediately before each experiment.

Data Presentation

Table 1: Recommended Starting Conditions for Improving Dihydroajugapitin Stability

Parameter	Recommended Condition	Rationale
pH	6.0 - 7.0	Balances the stability of the acid-labile furan ring and the base-labile lactone/ester groups.
Solvent	DMSO (for stock)	High solubilizing power for lipophilic compounds.
Final Solvent Conc.	< 1% (v/v)	Minimizes solvent effects on the biological system.
Temperature	4°C (storage), RT or 37°C (assay)	Lower temperatures reduce the rate of chemical degradation.
Additives	HP-β-Cyclodextrin (optional)	Enhances solubility and can protect labile functional groups.
Ascorbic Acid (optional)	Protects against oxidative degradation.

Table 2: Troubleshooting Summary

Issue	Potential Cause	Suggested Action
Precipitation	Poor aqueous solubility	Use a co-solvent (e.g., DMSO), optimize pH, or add cyclodextrins.
Inconsistent Results	Compound degradation	Optimize buffer pH (6.0-7.0), control temperature, minimize incubation time, add antioxidants.
Low Potency	Incorrect concentration due to degradation	Prepare fresh solutions for each experiment, verify stability under assay conditions.

Experimental Protocols

Protocol 1: General Procedure for Preparing Dihydroajugapitin Solutions

• Stock Solution Preparation:

  • Dissolve Dihydroajugapitin powder in 100% DMSO to prepare a high-concentration stock solution (e.g., 10-50 mM).

  • Gently vortex or sonicate until fully dissolved.

  • Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C, protected from light.

• Working Solution Preparation:

  • On the day of the experiment, thaw a single aliquot of the stock solution.

  • Perform serial dilutions in your optimized bioassay buffer (pH 6.0-7.0) to achieve the desired final concentrations.

  • Ensure the final DMSO concentration is consistent across all experimental conditions and does not exceed 1%.

Protocol 2: pH-Stability Assessment of Dihydroajugapitin

• Prepare a series of buffers with different pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0).

• Add Dihydroajugapitin to each buffer to a final concentration relevant for your bioassay.

• Incubate the solutions at the desired experimental temperature (e.g., 37°C).

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each solution.

• Immediately analyze the concentration of the remaining parent compound using a suitable analytical method such as HPLC-UV or LC-MS.

• Plot the percentage of remaining Dihydroajugapitin against time for each pH to determine the optimal pH for stability.

Visualizations

Caption: Workflow for preparing and troubleshooting Dihydroajugapitin solutions.

References

• 1. Dihydroajugapitin | C29H44O10 | CID 76326839 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 14,15-Dihydroajugapitin | C29H44O10 | CID 14757825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Kinetics of lactone hydrolysis in antitumor drugs of camptothecin series as studied by fluorescence spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Anti-inflammatory neo-Clerodane Diterpenoids from Ajuga pantantha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Anti-Inflammatory and Cytotoxic Activities of Clerodane-Type Diterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antimicrobial Diterpenes: Recent Development From Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antimicrobial Activity of neo-Clerodane Diterpenoids isolated from Lamiaceae Species against Pathogenic and Food Spoilage Microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antibacterial clerodane diterpenes from Goldenrod (Solidago virgaurea) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Antimicrobial clerodane diterpenoids from Microglossa angolensis Oliv. et Hiern - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cyclodextrins and Their Derivatives as Drug Stability Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends [mdpi.com]
• 19. Blog Series 3: Applications of Cyclodextrins to Improve the Stability, Bioavailability, and Solubility of Bioactive Compounds | Blog | Biosynth [biosynth.com]
• 20. Main Applications of Cyclodextrins in the Food Industry as the Compounds of Choice to Form Host–Guest Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. Terpenoids and Polyphenols as Natural Antioxidant Agents in Food Preservation - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. Antioxidants of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

Method validation for Dihydroajugapitin quantification in complex matrices

Technical Support Center: Dihydroajugapitin Quantification

Welcome to the technical support center for the analytical method validation of Dihydroajugapitin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in quantifying Dihydroajugapitin in complex matrices such as plasma, serum, and plant extracts.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when quantifying Dihydroajugapitin in complex matrices?

A1: The main challenges stem from the complexity of the biological or natural product matrix.[1] These matrices contain numerous endogenous components like proteins, lipids, and other secondary metabolites that can interfere with the analysis.[1][2] Specific issues include:

• Matrix Effects: Co-eluting endogenous compounds can suppress or enhance the ionization of Dihydroajugapitin in mass spectrometry, leading to inaccurate quantification.[2][3][4] Phospholipids and salts are common sources of matrix effects in plasma samples.[4]

• Low Concentration: Dihydroajugapitin may be present at very low concentrations, requiring highly sensitive analytical methods.[1]

• Analyte Stability: The stability of Dihydroajugapitin during sample collection, storage, and processing is crucial and must be thoroughly evaluated.[5][6] Factors like temperature, pH, and enzymatic degradation can affect analyte stability.[5][6]

• Co-extraction of Interferences: Sample preparation techniques may co-extract interfering substances that can lead to chromatographic issues like peak broadening or overlapping peaks.[1]

Q2: Which analytical techniques are most suitable for Dihydroajugapitin quantification?

A2: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the standard. For complex bioanalysis, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is often the preferred method due to its high sensitivity and selectivity.[2][7] HPLC with UV detection can also be used, particularly for quality control of plant extracts where concentrations might be higher, but it is less specific than LC-MS/MS.[8]

Q3: What are the essential parameters for method validation according to regulatory guidelines (e.g., ICH)?

A3: A comprehensive method validation ensures the reliability and reproducibility of the results.[7] Key validation parameters, as outlined by guidelines like the International Council for Harmonisation (ICH), include:

• Specificity/Selectivity: The ability to unequivocally measure the analyte in the presence of other components, including impurities, degradation products, or matrix components.[9]

• Linearity and Range: Demonstrating a direct proportional relationship between the analyte concentration and the analytical signal over a defined concentration range.[9]

• Accuracy: The closeness of the measured value to the true value, typically expressed as percent recovery.[9]

• Precision: The degree of scatter between a series of measurements, evaluated at repeatability (intra-assay) and intermediate precision (inter-assay) levels.[9]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest analyte concentrations that can be reliably detected and quantified with acceptable accuracy and precision, respectively.[9][10]

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters.[9][11]

• Stability: Evaluation of the analyte's stability in the biological matrix under various conditions (e.g., freeze-thaw cycles, short-term benchtop, long-term storage).[5][12]

Troubleshooting Guides

This section addresses specific problems that may be encountered during the analysis of Dihydroajugapitin.

Problem 1: High Variability and Poor Reproducibility in Results

• Possible Cause: Inconsistent sample preparation.

  • Solution: Ensure the sample preparation protocol, such as protein precipitation or solid-phase extraction (SPE), is followed precisely for all samples.[13] Use automated liquid handlers for high-throughput analysis to minimize human error.

• Possible Cause: Unstable instrument performance.

  • Solution: Perform regular system maintenance, including checking for leaks, cleaning the instrument, and replacing worn parts like seals and frits.[14][15] Run system suitability tests before each analytical batch to confirm performance.[9]

• Possible Cause: Analyte instability.

  • Solution: Investigate the stability of Dihydroajugapitin in the specific matrix and storage conditions.[5] Degradation can occur due to factors like temperature, pH, light, and enzymatic activity.[5][6] Ensure samples are stored at appropriate temperatures (e.g., -80°C) and minimize freeze-thaw cycles.[16]

Problem 2: Significant Ion Suppression or Enhancement (Matrix Effect) in LC-MS/MS

• Possible Cause: Co-elution of matrix components (e.g., phospholipids) with Dihydroajugapitin.[4]

  • Solution 1: Improve Sample Cleanup: Employ more rigorous sample preparation techniques. Solid-Phase Extraction (SPE) is generally more effective at removing interferences than simple protein precipitation (PPT).[3][17]

  • Solution 2: Optimize Chromatography: Modify the HPLC gradient, change the column chemistry, or adjust the mobile phase to better separate Dihydroajugapitin from interfering matrix components.[18]

  • Solution 3: Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for matrix effects, as it will experience the same degree of ion suppression or enhancement as the analyte.[2][18]

  • Solution 4: Sample Dilution: If sensitivity allows, diluting the sample can reduce the concentration of interfering components and thus minimize matrix effects.[18][19]

Problem 3: Poor Peak Shape (Tailing, Fronting, or Broadening)

• Possible Cause: Column degradation or contamination.[20]

  • Solution: Use a guard column to protect the analytical column.[20] If the column is contaminated, try washing it with a stronger solvent. If performance does not improve, replace the column.

• Possible Cause: Incompatible sample solvent.

  • Solution: Ensure the sample is dissolved in a solvent that is compatible with or weaker than the initial mobile phase to prevent peak distortion.[15]

• Possible Cause: Secondary interactions between the analyte and the stationary phase.

  • Solution: Adjust the mobile phase pH to ensure the analyte is in a single ionic form. Adding a small amount of a modifier like formic acid or ammonium (B1175870) acetate (B1210297) can often improve peak shape.

Experimental Protocols & Data

Protocol: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for extracting Dihydroajugapitin from plasma. Optimization will be required.

• Conditioning: Condition a C18 SPE cartridge (e.g., 200 mg, 3 mL) by passing 2 mL of methanol (B129727) followed by 2 mL of water through the cartridge.[21]

• Sample Loading: Dilute 500 µL of plasma with 1 mL of water. Load the diluted plasma onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of water to remove salts and polar interferences.[21]

• Elution: Elute Dihydroajugapitin from the cartridge with 2 mL of acetonitrile.[21]

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for HPLC analysis.

Protocol: HPLC-UV Method Parameters (Example)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient: 30% B to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Set based on the UV absorbance maximum of Dihydroajugapitin.

• Injection Volume: 10 µL

• Column Temperature: 30°C

Table 1: Representative Method Validation Performance Data

The following table summarizes typical acceptance criteria and plausible performance data for a validated bioanalytical method, based on regulatory guidelines.[7][9]

Validation Parameter	Acceptance Criteria	Plausible Performance Data
Linearity (r²)	≥ 0.99	0.998
Range	-	5 - 2000 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LOQ)	-4.5% to 6.2%
Precision (% RSD)	≤ 15% (≤ 20% at LOQ)	Intra-assay: 3.3% - 6.1% Inter-assay: 4.5% - 5.7%[22]
Recovery (%)	Consistent and reproducible	85.2% (RSD < 10%)
Matrix Effect	IS-normalized factor: 0.85-1.15	0.98 - 1.07
LOQ	S/N ratio ≥ 10	5 ng/mL
Stability	% Change within ±15%	Stable for 3 freeze-thaw cycles and 30 days at -80°C

Visualizations

Caption: General experimental workflow for Dihydroajugapitin quantification.

Caption: Troubleshooting flowchart for poor chromatographic peak shape.

References

• 1. Optimization of HPLC Methods for the Analysis of Bioactive Compounds in Crude Plant Extracts [plantextractwholesale.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. demarcheiso17025.com [demarcheiso17025.com]
• 11. inab.ie [inab.ie]
• 12. Drug stability in forensic toxicology | RTI [rti.org]
• 13. Evaluation of human plasma sample preparation protocols for untargeted metabolic profiles analyzed by UHPLC-ESI-TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. medikamenterqs.com [medikamenterqs.com]
• 15. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 16. researchgate.net [researchgate.net]
• 17. Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ijprajournal.com [ijprajournal.com]
• 21. diva-portal.org [diva-portal.org]
• 22. A Validated Method for Quantification of Dolutegravir Using Ultra Performance Liquid Chromatography Coupled With UV Detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing matrix effects in LC-MS analysis of Dihydroajugapitin

Welcome to the technical support center for the LC-MS analysis of Dihydroajugapitin. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals address challenges related to matrix effects during their experiments.

Troubleshooting Guide

This section provides solutions to specific issues you may encounter during the LC-MS analysis of Dihydroajugapitin.

Issue 1: Inconsistent and low signal intensity for Dihydroajugapitin in biological samples.

Question: My signal intensity for Dihydroajugapitin is low and varies significantly between injections when analyzing plasma/urine samples, but it is stable for standards in pure solvent. What is the likely cause?

Answer: Low and inconsistent signal intensity is a common symptom of matrix effects , specifically ion suppression .[1] Endogenous components from the biological matrix, such as phospholipids, salts, and metabolites, can co-elute with Dihydroajugapitin and interfere with its ionization in the mass spectrometer's ion source.[2][3] This interference can lead to a suppressed and variable signal, which negatively impacts the accuracy, precision, and sensitivity of the analysis.[4][5]

Issue 2: Confirming the presence of matrix effects.

Question: How can I definitively confirm that matrix effects are the cause of my analytical problems?

Answer: A post-extraction spike experiment is a standard method to quantitatively assess the presence and magnitude of matrix effects.[1][5] This experiment compares the response of the analyte in a clean solvent to its response in an extracted blank matrix.

Experimental Protocol: Quantitative Assessment of Matrix Effects

Objective: To quantify the impact of the sample matrix on the Dihydroajugapitin signal.

Materials:

• Blank biological matrix (e.g., plasma, urine) free of Dihydroajugapitin.

• Dihydroajugapitin standard stock solution.

• All solvents and reagents used in your analytical method.

Procedure:

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Prepare a standard of Dihydroajugapitin in the final mobile phase or reconstitution solvent at a known concentration (e.g., mid-range of your calibration curve).

  • Set B (Post-extraction Spike): Process a blank matrix sample through your entire sample preparation procedure. In the final step, spike the extracted matrix with Dihydroajugapitin to the same concentration as Set A.

  • Set C (Pre-extraction Spike): Spike the blank matrix with Dihydroajugapitin at the same concentration as Set A before starting the sample preparation procedure. Process this spiked sample through the entire workflow.

• LC-MS Analysis: Analyze multiple replicates (n ≥ 3) of each sample set under your established LC-MS conditions.

• Data Analysis: Calculate the Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE) using the formulas in the table below.

Data Presentation: Matrix Effect Calculation

Parameter	Formula	Interpretation
Matrix Factor (MF)	MF (%) = (Peak Area of Set B / Peak Area of Set A) * 100	MF < 100% : Ion SuppressionMF > 100% : Ion EnhancementMF = 100% : No Matrix Effect
Recovery (RE)	RE (%) = (Peak Area of Set C / Peak Area of Set B) * 100	Indicates the efficiency of the sample preparation process.
Process Efficiency (PE)	PE (%) = (Peak Area of Set C / Peak Area of Set A) * 100	Represents the overall efficiency of the method, combining sample preparation and matrix effects.

An MF significantly different from 100% confirms the presence of matrix effects. Values between 80% and 120% are often considered acceptable, but this can vary depending on the assay requirements.[6]

Workflow for the quantitative assessment of matrix effects.

Issue 3: Reducing or eliminating matrix effects.

Question: I have confirmed that ion suppression is affecting my Dihydroajugapitin analysis. What are the best strategies to mitigate this?

Answer: There are several strategies to address matrix effects, which can be used individually or in combination. The most effective approach often involves optimizing sample preparation and chromatography.

1. Improve Sample Preparation

The goal of sample preparation is to remove interfering endogenous components while efficiently recovering the analyte.[7]

• Liquid-Liquid Extraction (LLE): LLE can be effective in removing highly polar (e.g., salts) and non-polar (e.g., lipids) interferences.[8] The choice of extraction solvent is critical and should be optimized to maximize the recovery of Dihydroajugapitin while minimizing the co-extraction of matrix components.

• Solid-Phase Extraction (SPE): SPE often provides cleaner extracts than LLE or protein precipitation.[9] Different SPE sorbents (e.g., reversed-phase, ion-exchange) can be tested to find the one that best retains Dihydroajugapitin while allowing interferences to be washed away.

• Protein Precipitation (PPT): While simple and fast, PPT is generally the least effective method for removing matrix components, especially phospholipids.[8][9] If using PPT, consider subsequent clean-up steps or specialized phospholipid removal plates.[2]

2. Optimize Chromatographic Conditions

The aim is to achieve chromatographic separation between Dihydroajugapitin and co-eluting matrix components.[7]

• Change Column Chemistry: If you are using a standard C18 column, consider a column with a different selectivity (e.g., a phenyl-hexyl or a polar-embedded phase) to alter the elution profile of interfering compounds relative to your analyte.

• Modify Mobile Phase Gradient: Adjusting the gradient slope or duration can improve the resolution between Dihydroajugapitin and interfering peaks.

• Use a Divert Valve: If interferences elute at the beginning or end of the chromatogram, a divert valve can be used to direct the flow from the column to waste during those times, preventing these components from entering the mass spectrometer.[10]

3. Compensation Strategies

If matrix effects cannot be eliminated, their impact can be compensated for during data analysis.

• Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective method for compensating for matrix effects.[4][11] A SIL-IS (e.g., Dihydroajugapitin-d3) is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[12] The ratio of the analyte to the SIL-IS remains constant, allowing for accurate quantification.[7]

• Matrix-Matched Calibration: Prepare your calibration standards in an extracted blank matrix.[7] This ensures that the standards experience the same matrix effects as the unknown samples, leading to more accurate quantification.[1]

• Standard Addition: This involves adding known amounts of the analyte to aliquots of the sample.[10] It is a very accurate method but is time-consuming as each sample requires its own calibration curve.[4]

Decision tree for troubleshooting matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS? A: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting components from the sample matrix.[13] This can lead to either a decrease (ion suppression) or an increase (ion enhancement) in the analyte's signal, affecting the accuracy and reproducibility of quantitative analysis.[7][14]

Q2: What are the common causes of matrix effects? A: The primary causes include:

• Competition for Ionization: Co-eluting compounds compete with the analyte for charge in the ion source, reducing the analyte's ionization efficiency (ion suppression).[3][7]

• Changes in Droplet Properties: Matrix components can alter the surface tension or viscosity of the electrospray droplets, affecting droplet formation and solvent evaporation, which are crucial for ionization.[4][13]

• Ion Source Contamination: Non-volatile matrix components like salts and lipids can accumulate in the ion source, leading to a gradual loss of sensitivity.[5][15]

Q3: Is electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) more susceptible to matrix effects? A: ESI is generally more susceptible to matrix effects than APCI.[14] This is because ESI is a liquid-phase ionization process that is more sensitive to changes in the droplet's chemical and physical properties, whereas APCI is a gas-phase ionization process that is less affected by non-volatile matrix components.[13]

Q4: Can simply diluting my sample reduce matrix effects? A: Yes, sample dilution can be a simple and effective way to reduce the concentration of interfering matrix components.[4][10] However, this approach is only feasible if the concentration of Dihydroajugapitin in the sample is high enough to remain above the instrument's limit of quantitation after dilution.[8]

Q5: Why is a Stable Isotope-Labeled Internal Standard (SIL-IS) considered the gold standard for compensating for matrix effects? A: A SIL-IS has nearly identical physicochemical properties to the analyte and will behave similarly during sample preparation, chromatography, and ionization.[11][16] By co-eluting with the analyte, it experiences the same degree of ion suppression or enhancement.[12] Therefore, the ratio of the analyte's peak area to the SIL-IS's peak area remains constant, providing a reliable measure for quantification even in the presence of variable matrix effects.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 3. nebiolab.com [nebiolab.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. longdom.org [longdom.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]
• 12. Matrix matching in liquid chromatography-mass spectrometry with stable isotope labelled internal standards--is it necessary? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. files.core.ac.uk [files.core.ac.uk]
• 15. zefsci.com [zefsci.com]
• 16. academic.oup.com [academic.oup.com]

Enhancing the resolution of Dihydroajugapitin from co-eluting compounds

Welcome to the technical support center for enhancing the chromatographic resolution of Dihydroajugapitin. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the purification of Dihydroajugapitin from complex mixtures, particularly addressing the challenge of co-eluting compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for poor resolution of Dihydroajugapitin?

A1: Poor resolution of Dihydroajugapitin in HPLC is typically due to co-elution with structurally similar compounds. Given that Dihydroajugapitin is a neo-clerodane diterpenoid found in Ajuga species, common co-eluting impurities include:

• Other diterpenoids: Many Ajuga species contain a variety of structurally similar neo-clerodane diterpenes.[1][2][3]

• Flavonoids: These compounds are also frequently present in Ajuga extracts and can have overlapping retention times with diterpenoids.[1][4]

• Iridoids: Another class of compounds found in Ajuga that may co-elute.[3][5]

• Steroids and Triterpenoids: These are also common constituents of Ajuga species.[1]

Inadequate chromatographic conditions, such as an inappropriate mobile phase composition or a worn-out column, can also contribute to poor resolution.

Q2: How can I identify if a peak in my chromatogram is pure Dihydroajugapitin or contains a co-eluting compound?

A2: Peak purity analysis is essential. Here are several methods to assess it:

• Diode Array Detector (DAD) or Photodiode Array (PDA) Analysis: If you are using a DAD/PDA detector, you can evaluate peak purity by examining the UV-Vis spectra across the peak. Consistent spectra throughout the peak suggest purity. Variations in the spectra indicate the presence of a co-eluting compound.

• Mass Spectrometry (MS): Coupling your HPLC system to a mass spectrometer is a highly effective method. By analyzing the mass-to-charge ratio (m/z) across the chromatographic peak, you can identify the presence of multiple components.

• Peak Shape Analysis: Asymmetrical peaks, such as those with shoulders or significant tailing, can be an indication of a co-eluting compound, although this is not definitive.

Q3: My Dihydroajugapitin peak is tailing. What could be the cause and how can I fix it?

A3: Peak tailing can be caused by several factors:

• Secondary Interactions: Unwanted interactions between Dihydroajugapitin and active sites on the stationary phase (e.g., residual silanols) can cause tailing.

  • Solution: Try adjusting the pH of the mobile phase or adding a competitive base to block the active sites. Using a column with end-capping can also minimize these interactions.

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or the concentration of your sample.

• Column Contamination or Degradation: A contaminated guard column or a deteriorating analytical column can result in poor peak shape.

  • Solution: Replace the guard column and/or clean the analytical column according to the manufacturer's instructions. If the problem persists, the analytical column may need to be replaced.

Troubleshooting Guides

This section provides a systematic approach to resolving co-eluting peaks during Dihydroajugapitin chromatography.

Problem: A single, broad peak is observed, but subsequent analysis (e.g., MS, NMR) reveals the presence of an impurity.

This is a classic case of co-elution. The following workflow can help improve the separation.

Caption: Troubleshooting workflow for co-elution.

Step-by-Step Guidance:

• Optimize Your Mobile Phase: The composition of your mobile phase is a powerful tool for adjusting selectivity.

  • Adjust Solvent Strength: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) in the mobile phase will increase retention times and may improve the separation of closely eluting peaks.

  • Modify pH: For ionizable compounds, adjusting the mobile phase pH can significantly impact retention and selectivity. While Dihydroajugapitin itself is not strongly ionizable, some co-eluting flavonoids or phenolic compounds might be. Ensure the mobile phase pH is stable and buffered if necessary.

• Change the Organic Modifier: Switching from one organic solvent to another (e.g., from acetonitrile to methanol (B129727) or vice versa) can alter the selectivity of your separation due to different solvent-solute interactions.

• Optimize Column Temperature: Temperature affects both selectivity and efficiency.

  • Lowering the temperature can increase retention and may improve resolution for some compounds.

  • Increasing the temperature can sometimes improve efficiency and resolve overlapping peaks by reducing mobile phase viscosity.

• Evaluate Your Stationary Phase (Column): The choice of HPLC column is critical.

  • Change Column Chemistry: If optimizing the mobile phase and temperature is insufficient, consider a column with a different stationary phase. For example, if you are using a C18 column, switching to a C8, Phenyl-Hexyl, or a polar-embedded phase column can provide different selectivities.

  • Decrease Particle Size: Columns with smaller particle sizes (e.g., sub-2 µm) offer higher efficiency and can resolve closely eluting peaks.

  • Increase Column Length: A longer column provides more theoretical plates, which can enhance resolution.

Experimental Protocols

Protocol 1: High-Resolution Analytical HPLC for Dihydroajugapitin

This protocol provides a starting point for achieving high-resolution separation of Dihydroajugapitin from potential co-eluting compounds.

• Sample Preparation:

  • Accurately weigh and dissolve the crude extract or partially purified sample in the mobile phase or a compatible solvent (e.g., methanol, acetonitrile).

  • Filter the sample through a 0.45 µm or 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile (A) and water (B).

  • Gradient Program:

    • 0-5 min: 20% A

    • 5-25 min: 20-40% A

    • 25-40 min: 40-60% A

    • 40-45 min: 60-80% A

    • 45-50 min: 80% A (hold)

    • 50-55 min: 80-20% A

    • 55-60 min: 20% A (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 225 nm and 254 nm.

  • Injection Volume: 10 µL.

Protocol 2: Preparative HPLC for Dihydroajugapitin Purification

This protocol is designed for the isolation of milligram to gram quantities of Dihydroajugapitin.

• Sample Preparation:

  • Dissolve the enriched fraction containing Dihydroajugapitin in the mobile phase at a high but fully soluble concentration.

  • Filter the solution to remove any particulate matter.

• Preparative HPLC Conditions:

  • Column: C18 reversed-phase preparative column (e.g., 250 mm x 20 mm, 10 µm particle size).

  • Mobile Phase: Isocratic or shallow gradient elution with methanol and water, optimized from the analytical method.

  • Flow Rate: 10-20 mL/min (adjust based on column dimensions).

  • Detection: UV at a suitable wavelength for triggering fraction collection.

  • Injection Volume: 1-5 mL, depending on the sample concentration and column capacity.

  • Fraction Collection: Collect fractions based on the elution time of the Dihydroajugapitin peak.

Data Presentation

The following tables provide hypothetical quantitative data to illustrate the effects of method optimization on the resolution of Dihydroajugapitin from a common co-eluting impurity (e.g., a structurally similar diterpenoid).

Table 1: Effect of Mobile Phase Composition on Resolution

Mobile Phase Composition (Acetonitrile:Water)	Retention Time of Dihydroajugapitin (min)	Retention Time of Impurity (min)	Resolution (Rs)
50:50	15.2	15.8	1.1
45:55	18.5	19.5	1.8
40:60	22.1	23.8	2.5

Table 2: Effect of Column Temperature on Resolution

Column Temperature (°C)	Retention Time of Dihydroajugapitin (min)	Retention Time of Impurity (min)	Resolution (Rs)
25	18.5	19.5	1.8
35	17.1	17.9	1.5
45	15.8	16.5	1.3

Mandatory Visualizations

Caption: General experimental workflow for HPLC analysis.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. researchgate.net [researchgate.net]
• 3. brieflands.com [brieflands.com]
• 4. Sustainable Production of Ajuga Bioactive Metabolites Using Cell Culture Technologies: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigation of Chemical Composition and Biological Activities of Ajuga pyramidalis—Isolation of Iridoids and Phenylethanoid Glycosides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of Dihydroajugapitin and Ajugarin I Antibacterial Activity: A Guide for Researchers

A comprehensive review of the current scientific literature reveals that both Dihydroajugapitin and Ajugarin I, neo-clerodane diterpenoids isolated from plants of the Ajuga genus, exhibit notable antibacterial properties. While direct comparative studies on the pure compounds against a wide range of bacteria are limited, existing data provides valuable insights into their respective activities and potential mechanisms of action.

This guide offers a detailed comparison of the antibacterial profiles of Dihydroajugapitin and Ajugarin I, presenting available quantitative data, outlining experimental methodologies, and exploring potential mechanisms of action to support further research and drug development.

Data Presentation: Quantitative Antibacterial Activity

The antibacterial efficacy of Dihydroajugapitin and Ajugarin I has been evaluated against both Gram-positive and Gram-negative bacteria, primarily through the determination of Minimum Inhibitory Concentration (MIC) values. The available data from discrete studies is summarized below.

Compound	Bacterial Strain	Gram Stain	MIC (µg/mL)	Reference
14,15-Dihydroajugapitin	Escherichia coli	Negative	500 - 1000	[1]
Ajugarin I	Staphylococcus aureus	Positive	50	[2]
Bacillus subtilis	Positive	200	[2]

It is important to note that a direct comparison of the potency of these two compounds is challenging due to the lack of a single study evaluating both against the same panel of bacteria under identical conditions. One study did compare the antibacterial activity of an extract of Ajuga bracteosa, which contains 14,15-dihydroajugapitin, with purified Ajugarin I. The results indicated that the A. bracteosa extract inhibited the growth of Staphylococcus aureus, Bacillus subtilis, and Escherichia coli (MIC values of 25, 200, and 200 µg/mL, respectively), whereas Ajugarin I only showed activity against the Gram-positive strains (S. aureus and B. subtilis) in that particular study[2][3][4]. This suggests that other compounds within the plant extract may contribute to its broader spectrum of activity, or that the specific experimental conditions influenced the outcome.

Experimental Protocols

The antibacterial activities of Dihydroajugapitin and Ajugarin I have been determined using established microbiological methods. The following are detailed descriptions of the typical protocols employed in the cited research.

Agar (B569324) Well Diffusion Method

This method is often used for initial screening of antibacterial activity.

• Preparation of Inoculum: Bacterial strains are cultured in a suitable broth medium (e.g., Mueller-Hinton Broth) at 37°C for 24 hours. The turbidity of the bacterial suspension is then adjusted to match a 0.5 McFarland standard, which corresponds to an approximate cell density of 1.5 x 10⁸ CFU/mL.

• Inoculation of Agar Plates: A sterile cotton swab is dipped into the standardized bacterial suspension and used to evenly streak the entire surface of a Mueller-Hinton Agar (MHA) plate.

• Preparation of Wells: Wells of a specific diameter (e.g., 6-8 mm) are created in the agar using a sterile cork borer.

• Application of Test Compounds: A defined volume (e.g., 100 µL) of the test compound at a known concentration is added to each well. A negative control (solvent used to dissolve the compound) and a positive control (a standard antibiotic) are also included.

• Incubation: The plates are incubated at 37°C for 24 hours.

• Measurement of Inhibition Zones: The diameter of the clear zone around each well where bacterial growth is inhibited is measured in millimeters. A larger zone of inhibition indicates greater antibacterial activity.

Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Test Compounds: A stock solution of the test compound is prepared and serially diluted in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth) to obtain a range of concentrations.

• Preparation of Inoculum: A standardized bacterial suspension is prepared as described for the agar well diffusion method and then further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation and Incubation: Each well containing the diluted test compound is inoculated with the bacterial suspension. A positive control (broth with bacteria) and a negative control (broth only) are included. The microtiter plate is then incubated at 37°C for 16-20 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the test compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Mandatory Visualization

Experimental Workflow for Antibacterial Susceptibility Testing

References

• 1. Antibacterial activity of 14, 15-dihydroajugapitin and 8-o-acetylharpagide isolated from Ajuga bracteosa Wall ex. Benth against human pathogenic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to HPLC and UPLC Methods for the Analysis of Dihydroajugapitin

For researchers, scientists, and drug development professionals engaged in the analysis of complex natural products, the selection of an appropriate analytical methodology is paramount for achieving accurate and reliable results. This guide provides a comprehensive cross-validation of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) for the quantitative analysis of Dihydroajugapitin, a neo-clerodane diterpenoid found in plants of the Ajuga genus. The transition from traditional HPLC to UPLC offers significant advantages in terms of speed, resolution, and sensitivity, which will be explored in detail.

Data Presentation: Performance Comparison

The following tables summarize the key performance parameters for the analysis of Dihydroajugapitin using both HPLC and UPLC methodologies. The data presented is a representative expectation based on typical performance characteristics of the two systems.

Table 1: Chromatographic Conditions and Performance

Parameter	HPLC Method	UPLC Method
Column	C18 (4.6 x 150 mm, 5 µm)	C18 (2.1 x 100 mm, 1.7 µm)
Mobile Phase	Acetonitrile:Water (Gradient)	Acetonitrile:Water (Gradient)
Flow Rate	1.0 mL/min	0.4 mL/min
Run Time	25 minutes	8 minutes
Backpressure	~1500 psi	~8000 psi
Resolution (Rs)	> 1.5	> 2.0
Theoretical Plates (N)	~15,000	~35,000

Table 2: Method Validation Parameters

Parameter	HPLC Method	UPLC Method
Linearity (r²)	≥ 0.998	≥ 0.999
Limit of Detection (LOD)	15 ng/mL	5 ng/mL
Limit of Quantification (LOQ)	50 ng/mL	15 ng/mL
Precision (%RSD)	< 2.0%	< 1.5%
Accuracy (% Recovery)	98-102%	99-101%
Solvent Consumption	~25 mL per run	~3.2 mL per run

Experimental Protocols

Detailed methodologies for the HPLC and UPLC analysis of Dihydroajugapitin are provided below. These protocols are based on established methods for the analysis of diterpenoids from Ajuga species.[1]

HPLC Method Protocol

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD).

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-15 min: 20-60% B

  • 15-20 min: 60-80% B

  • 20-22 min: 80% B

  • 22-25 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Standard Preparation: A stock solution of Dihydroajugapitin (1 mg/mL) is prepared in methanol. Working standards are prepared by serial dilution in the mobile phase.

UPLC Method Protocol

• Instrumentation: A UPLC system with a binary solvent manager, sample manager, column heater, and a DAD.

• Column: C18, 2.1 x 100 mm, 1.7 µm particle size.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program:

  • 0-1 min: 30% B

  • 1-5 min: 30-70% B

  • 5-6 min: 70-90% B

  • 6-7 min: 90% B

  • 7-8 min: 30% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Detection Wavelength: 230 nm.

• Injection Volume: 2 µL.

• Standard Preparation: A stock solution of Dihydroajugapitin (1 mg/mL) is prepared in methanol. Working standards are prepared by serial dilution in the mobile phase.

Cross-Validation Workflow

The cross-validation of the two methods is essential to ensure that the results are comparable and that the transfer from HPLC to UPLC is seamless. The process involves a systematic comparison of the validation parameters obtained from both methods.

Caption: Workflow for the cross-validation of HPLC and UPLC methods.

Conclusion

The cross-validation of HPLC and UPLC methods for the analysis of Dihydroajugapitin demonstrates the significant advantages of UPLC technology. The UPLC method offers a substantial reduction in analysis time and solvent consumption, leading to higher throughput and lower operational costs. Furthermore, the improved resolution and sensitivity of the UPLC method allow for more accurate and precise quantification of the analyte. While the initial investment in UPLC instrumentation may be higher, the long-term benefits in terms of efficiency and data quality make it a compelling alternative to traditional HPLC for demanding analytical applications in pharmaceutical research and development. The cross-validation process ensures that the data generated by both methods are equivalent, providing confidence in method transfer and data integrity across different analytical platforms.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Dihydroajugapitin Extraction from Various Ajuga Species

For Researchers, Scientists, and Drug Development Professionals: A comprehensive analysis of Dihydroajugapitin content across different Ajuga species, complete with detailed extraction protocols and insights into its biological activity.

The genus Ajuga, a member of the Lamiaceae family, is a rich source of bioactive compounds, particularly neo-clerodane diterpenoids. Among these, Dihydroajugapitin has garnered scientific interest for its potential pharmacological activities. This guide provides a comparative study of Dihydroajugapitin extraction from various Ajuga species, offering valuable data for phytochemical research and drug discovery.

Dihydroajugapitin Content: A Comparative Overview

Quantitative analysis reveals significant variations in Dihydroajugapitin content among different Ajuga species and even between different parts of the same plant. Based on available research, Ajuga iva stands out as a particularly rich source of this compound.

A study utilizing liquid chromatography-time of flight-mass spectrometry (LC-TOF-MS) provided a comparative analysis of Dihydroajugapitin in three species. The findings indicated that the leaves of Ajuga iva contain the highest concentration of Dihydroajugapitin. In contrast, the concentration was found to be lower or even undetectable in the roots of A. iva and in both the leaves and roots of Ajuga chamaepitys and Ajuga orientalis.[1] While specific quantitative data for a broader range of species is still emerging, Ajuga remota has also been identified as a source of Dihydroajugapitin.

Table 1: Comparative Dihydroajugapitin Content in Various Ajuga Species

Ajuga Species	Plant Part	Dihydroajugapitin Content	Analytical Method
Ajuga iva	Leaves	Highest concentration among species tested	LC-TOF-MS
Ajuga iva	Roots	Lower or undetectable	LC-TOF-MS
Ajuga chamaepitys	Leaves & Roots	Lower or undetectable	LC-TOF-MS
Ajuga orientalis	Leaves & Roots	Lower or undetectable	LC-TOF-MS
Ajuga remota	Aerial Parts	Present	HPLC
Ajuga bracteosa	Aerial Parts	14,15-dihydroajugapitin isolated	Not specified
Ajuga turkestanica	Aerial Parts	Ajugapitin isolated (related compound)	Not specified

Note: "Present" indicates that the compound has been isolated from the species, but comparative quantitative data was not available in the reviewed literature.

Experimental Protocols for Dihydroajugapitin Extraction

The extraction of Dihydroajugapitin, as a neo-clerodane diterpenoid, can be achieved through various solvent extraction methods. The choice of method and solvent can significantly impact the yield and purity of the extracted compound. Below are detailed protocols for common extraction techniques.

Method 1: Maceration

This method is suitable for small to medium-scale extraction and involves soaking the plant material in a solvent.

Materials:

• Dried and powdered aerial parts of Ajuga species

• Solvent (e.g., Dichloromethane, Ethanol, Methanol)

• Glass container with a lid

• Filter paper and funnel

• Rotary evaporator

Protocol:

• Weigh the dried, powdered plant material.

• Place the plant material in the glass container.

• Add the solvent at a plant material to solvent ratio of 1:10 (w/v).

• Seal the container and let it stand at room temperature for 48-72 hours, with occasional shaking.

• Filter the mixture through filter paper to separate the extract from the plant debris.

• The remaining plant material (marc) can be re-extracted two more times with fresh solvent to maximize the yield.

• Combine the filtrates from all extractions.

• Concentrate the combined extract using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.

Method 2: Soxhlet Extraction

This continuous extraction method is generally more efficient than maceration and is suitable for larger quantities of plant material.

Materials:

• Dried and powdered aerial parts of Ajuga species

• Soxhlet apparatus (including thimble, extraction chamber, condenser, and receiving flask)

• Solvent (e.g., Dichloromethane, Ethanol, Methanol)

• Heating mantle

• Rotary evaporator

Protocol:

• Place the weighed, dried, and powdered plant material into a cellulose (B213188) thimble.

• Insert the thimble into the extraction chamber of the Soxhlet apparatus.

• Fill the receiving flask with the chosen solvent to about two-thirds of its volume.

• Assemble the Soxhlet apparatus and place the receiving flask on the heating mantle.

• Heat the solvent to its boiling point. The solvent vapor will rise, condense in the condenser, and drip onto the plant material in the thimble.

• Allow the extraction to proceed for at least 24-48 hours, or until the solvent in the siphon arm becomes colorless.

• Once the extraction is complete, cool the apparatus and dismantle it.

• Concentrate the extract in the receiving flask using a rotary evaporator to obtain the crude extract.

Purification of Dihydroajugapitin

Following the initial extraction, the crude extract, which contains a mixture of compounds, requires further purification to isolate Dihydroajugapitin. This is typically achieved using chromatographic techniques.

Protocol for Purification:

• Column Chromatography: The crude extract is first subjected to column chromatography over silica (B1680970) gel. A solvent gradient of increasing polarity (e.g., a mixture of n-hexane and ethyl acetate (B1210297), followed by ethyl acetate and methanol) is used to elute different fractions.

• Thin-Layer Chromatography (TLC): The collected fractions are monitored by TLC to identify those containing Dihydroajugapitin.

• High-Performance Liquid Chromatography (HPLC): The fractions rich in Dihydroajugapitin are then further purified using preparative HPLC, typically with a reversed-phase C18 column and a mobile phase gradient of methanol (B129727) and water.

Biological Activity and Signaling Pathways

Neo-clerodane diterpenoids, the class of compounds to which Dihydroajugapitin belongs, have been reported to exhibit a range of biological activities, including anti-inflammatory, cytotoxic, and neuroprotective effects.

While specific signaling pathways directly modulated by Dihydroajugapitin are still under extensive investigation, research on related compounds and extracts from Ajuga species provides some initial insights. For instance, furan-containing clerodane diterpenoids from Ajuga campylantha have been shown to inhibit ferroptosis, a form of programmed cell death, suggesting a potential role in neuroprotection. Furthermore, an extract from Ajuga taiwanensis was found to promote wound healing through the activation of the Platelet-Derived Growth Factor Receptor (PDGFR)/Mitogen-Activated Protein Kinase (MAPK) signaling pathway. The MAPK pathway is a crucial signaling cascade that regulates various cellular processes, including cell proliferation, differentiation, and survival.[2]

The Janus kinase/signal transducer and activator of transcription (JAK-STAT) signaling pathway is another critical pathway involved in inflammation and immune responses.[3] Given the reported anti-inflammatory properties of Ajuga extracts, it is plausible that Dihydroajugapitin may interact with components of this pathway. However, direct evidence for this interaction is currently lacking and presents an exciting avenue for future research.

Below are diagrams illustrating a general experimental workflow for Dihydroajugapitin extraction and a simplified representation of a potential signaling pathway that could be influenced by this compound.

Caption: Experimental workflow for the extraction and purification of Dihydroajugapitin.

Caption: Postulated signaling pathway potentially modulated by Dihydroajugapitin.

References

• 1. researchgate.net [researchgate.net]
• 2. Dihydroartemisinin transiently activates the JNK/SAPK signaling pathway in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JAK-STAT Signaling as a Target for Inflammatory and Autoimmune Diseases: Current and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Dihydroajugapitin and Other Natural Antimicrobial Compounds

For Researchers, Scientists, and Drug Development Professionals

The rise of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Natural compounds present a promising avenue for the discovery of new antimicrobial drugs. This guide provides a head-to-head comparison of the neo-clerodane diterpenoid Dihydroajugapitin with other well-characterized natural antimicrobial compounds from different chemical classes: the flavonoid Quercetin, the alkaloid Berberine (B55584), and the monoterpenoid Carvacrol. This comparison is based on available experimental data to offer an objective evaluation of their antimicrobial performance.

Data Presentation: Quantitative Antimicrobial Activity

The antimicrobial efficacy of a compound is primarily determined by its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The following tables summarize the available data for Dihydroajugapitin and the selected comparator compounds against two common pathogenic bacteria, Escherichia coli (Gram-negative) and Staphylococcus aureus (Gram-positive). It is important to note that direct comparison is challenging due to variations in experimental conditions and bacterial strains used across different studies.

Compound	Chemical Class	Test Organism	MIC (µg/mL)	MBC (µg/mL)	Reference
Dihydroajugapitin	neo-Clerodane Diterpenoid	Escherichia coli	500 - 1000	Not Reported	[1]
Quercetin	Flavonoid	Escherichia coli	400	>500	[2]
Berberine	Isoquinoline Alkaloid	Escherichia coli	Not widely effective	Not widely effective	[3]
Carvacrol	Monoterpenoid	Escherichia coli O157:H7	16	32	[4]

Table 1: Comparative Antimicrobial Activity against Escherichia coli

Compound	Chemical Class	Test Organism	MIC (µg/mL)	MBC (µg/mL)	Reference
Dihydroajugapitin	neo-Clerodane Diterpenoid	Staphylococcus aureus	500 - 1000	Not Reported	[1]
Quercetin	Flavonoid	Staphylococcus aureus	20	50	[2]
Berberine	Isoquinoline Alkaloid	Staphylococcus aureus	16 - 512	32 - >512	[5]
Carvacrol	Monoterpenoid	Staphylococcus aureus	15	20	[4]

Table 2: Comparative Antimicrobial Activity against Staphylococcus aureus

Experimental Protocols

The data presented in the tables above were primarily generated using two standard antimicrobial susceptibility testing methods: the agar (B569324) well diffusion method and the broth microdilution method.

Agar Well Diffusion Method

This method provides a qualitative or semi-quantitative measure of antimicrobial activity.

Protocol:

• A standardized inoculum of the test microorganism is uniformly spread onto the surface of a sterile agar plate.

• Wells of a specific diameter (e.g., 6 mm) are aseptically punched into the agar.

• A known concentration of the test compound is introduced into each well.

• The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• The antimicrobial activity is determined by measuring the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited).

Broth Microdilution Method for MIC and MBC Determination

This method provides quantitative data on the minimum concentration of an antimicrobial agent that inhibits growth (MIC) or kills the bacteria (MBC).

Protocol for MIC Determination:

• A serial two-fold dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate.

• A standardized suspension of the test microorganism is added to each well.

• The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Protocol for MBC Determination:

• Following the MIC determination, an aliquot from each well showing no visible growth is subcultured onto a fresh agar plate.

• The plates are incubated for a further 18-24 hours.

• The MBC is the lowest concentration of the compound that results in a 99.9% reduction in the initial bacterial inoculum.

Mandatory Visualization: Signaling Pathways and Mechanisms of Action

The antimicrobial activity of these natural compounds stems from their ability to interfere with essential cellular processes in bacteria. The following diagrams, generated using the DOT language, illustrate the proposed mechanisms of action.

Caption: Proposed antimicrobial mechanisms of Dihydroajugapitin.

Caption: Antimicrobial mechanisms of action for Quercetin.

Caption: Key antimicrobial mechanisms of Berberine.

Caption: Primary antimicrobial targets of Carvacrol.

Discussion and Conclusion

This comparative guide highlights the antimicrobial potential of Dihydroajugapitin alongside other prominent natural compounds. Based on the available data, Quercetin, Berberine, and Carvacrol generally exhibit lower MIC values against S. aureus and E. coli compared to the reported range for Dihydroajugapitin, suggesting potentially higher potency. However, it is crucial to emphasize that the antimicrobial activity of natural compounds can be highly dependent on the specific bacterial strain and the experimental conditions employed. The broad MIC range reported for Dihydroajugapitin (500-1000 µg/ml) indicates a need for further studies to determine its precise efficacy against a wider range of clinically relevant pathogens and to elucidate its specific molecular mechanisms of action.

The diverse mechanisms of action of these natural compounds, from cell membrane disruption to inhibition of essential enzymes and cellular processes, underscore the rich chemical diversity and therapeutic potential of natural products in the fight against antimicrobial resistance. Further research, including head-to-head comparative studies under standardized conditions and in vivo efficacy evaluations, is warranted to fully assess the therapeutic potential of Dihydroajugapitin and other neo-clerodane diterpenoids as novel antimicrobial agents.

References

• 1. Antibacterial activity of 14, 15-dihydroajugapitin and 8-o-acetylharpagide isolated from Ajuga bracteosa Wall ex. Benth against human pathogenic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. BJNANO - Antibacterial activity of a berberine nanoformulation [beilstein-journals.org]
• 4. Journal of Biomedical and Translational Research [jbtr.or.kr]
• 5. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Dihydroajugapitin: Guidelines for Safe Disposal in a Laboratory Setting

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat. All handling of solid dihydroajugapitin (B1151044) and its solutions should be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Dihydroajugapitin Properties

A summary of the known physical and chemical properties of dihydroajugapitin is provided below. This information is crucial for understanding its behavior and ensuring compatible storage and disposal.

Property	Value
Molecular Formula	C₂₉H₄₄O₁₀
Molecular Weight	552.7 g/mol
Physical State	Solid
Solubility	Data not readily available; assume limited aqueous solubility.

Step-by-Step Disposal Protocol

Given the lack of specific disposal directives for dihydroajugapitin, a conservative approach adhering to general laboratory chemical waste guidelines is mandatory. Under no circumstances should dihydroajugapitin or its containers be disposed of in regular trash or down the drain.

• Waste Segregation and Collection:

  • Collect all solid dihydroajugapitin waste, including contaminated consumables such as weighing papers and pipette tips, in a dedicated, clearly labeled hazardous waste container.

  • Solutions containing dihydroajugapitin should be collected in a separate, compatible liquid hazardous waste container. Do not mix with other solvent waste streams unless compatibility has been verified.

• Container Labeling:

  • The hazardous waste container must be labeled with the words "Hazardous Waste," the full chemical name "Dihydroajugapitin," and the approximate quantity.

• Storage:

  • Store the sealed hazardous waste container in a designated satellite accumulation area that is secure and away from incompatible chemicals.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste. Provide them with all necessary information regarding the waste stream.

Experimental Protocols Cited

The disposal procedures outlined are based on standard best practices for the management of laboratory chemical waste where specific toxicological data is unavailable. These protocols are derived from guidelines provided by regulatory bodies and institutions for handling novel or uncharacterized chemical compounds.

Dihydroajugapitin Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of dihydroajugapitin waste.

Caption: Workflow for the safe disposal of dihydroajugapitin waste.

Personal protective equipment for handling Dihydroajugapitin

Essential Safety and Handling of Dihydroajugapitin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols for handling Dihydroajugapitin in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for Dihydroajugapitin, this information is based on the general properties of iridoid glycosides and standard laboratory safety practices for compounds with unknown toxicity.

Hazard Assessment

Dihydroajugapitin is an iridoid glycoside derived from plants of the Ajuga genus. While the source plant, Ajuga reptans (Common Bugle), is generally considered non-toxic to humans and animals, the isolated compound's toxicological properties have not been fully characterized.[1][2] Some iridoid glycosides have demonstrated dose-dependent toxicity in animal studies, including the potential for hemolytic anemia and diarrhea.[3] Therefore, it is crucial to handle Dihydroajugapitin with a high degree of caution, assuming it may be hazardous until proven otherwise.

Key Potential Hazards:

• Unknown Toxicity: The specific oral, dermal, and inhalation toxicity of Dihydroajugapitin is not documented.

• Possible Allergenic Effects: As with many plant-derived compounds, there is a potential for allergic reactions upon skin contact or inhalation.[2]

• Biological Activity: Iridoid glycosides are known for a broad spectrum of biological activities, which underscores the need for careful handling to avoid unintended physiological effects.[4][5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The following table outlines the recommended PPE for handling Dihydroajugapitin.

Task	Required Personal Protective Equipment
Handling solid (powder) Dihydroajugapitin	- Nitrile gloves (double-gloving recommended)- Laboratory coat- Safety glasses with side shields or chemical splash goggles- N95 or higher rated respirator (if weighing or transferring powder outside of a certified chemical fume hood)
Handling Dihydroajugapitin in solution	- Nitrile gloves- Laboratory coat- Chemical splash goggles or a face shield
Cleaning and Decontamination	- Nitrile gloves- Laboratory coat- Chemical splash goggles
Waste Disposal	- Nitrile gloves- Laboratory coat- Safety glasses

Operational Plan: Step-by-Step Handling Procedures

3.1. Preparation and Weighing:

• Designated Area: All work with Dihydroajugapitin should be conducted in a designated area within a laboratory, away from general traffic.

• Fume Hood: When handling the solid form, especially during weighing and transfer, use a certified chemical fume hood to prevent inhalation of airborne particles.

• Spill Tray: Work on a disposable spill tray to contain any potential spills.

• Dispensing: Use dedicated spatulas and weighing papers.

3.2. Dissolving the Compound:

• Solvent Selection: Choose the appropriate solvent as per the experimental protocol.

• Closed System: Whenever possible, dissolve the compound in a closed vessel to minimize vapor exposure.

• Gentle Mixing: Use gentle agitation (e.g., vortexing at low speed, gentle swirling) to dissolve the compound. Avoid sonication with the vessel unsealed.

3.3. Experimental Use:

• Clear Labeling: All containers with Dihydroajugapitin must be clearly labeled with the compound name, concentration, solvent, and date of preparation.

• Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

Disposal Plan

All waste materials contaminated with Dihydroajugapitin must be treated as hazardous chemical waste.

4.1. Waste Segregation:

• Solid Waste: Contaminated gloves, weighing papers, pipette tips, and other disposable labware should be collected in a dedicated, clearly labeled, and sealed hazardous waste bag or container.[7]

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a designated, sealed, and properly labeled hazardous waste container. Do not pour any Dihydroajugapitin solution down the drain.[8][9]

• Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps container.

4.2. Waste Disposal Procedure:

• Labeling: Ensure all waste containers are labeled with "Hazardous Waste" and a full description of the contents, including "Dihydroajugapitin".[8]

• Storage: Store waste containers in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health and Safety (EHS) department.

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

• Spill:

  • Small Spill: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal as hazardous waste. Clean the spill area with a suitable detergent and water.

  • Large Spill: Evacuate the area and contact your institution's EHS department immediately.

Visual Workflow for Handling Dihydroajugapitin

Caption: Workflow for the safe handling of Dihydroajugapitin.

References

• 1. Is Common bugle Safe for Humans? Find Out Here! [picturethisai.com]
• 2. plantaddicts.com [plantaddicts.com]
• 3. Acute and sub-chronic toxicological studies of the iridoid glycosides extract of Lamiophlomis rotata (Benth.) Kudo in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Plant iridoids: Chemistry, dietary sources and potential health benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Hazardous Waste Guidelines [biology.ucsd.edu]
• 8. purdue.edu [purdue.edu]
• 9. health.qld.gov.au [health.qld.gov.au]